N-Acetylsulfanilamide-13C6

Core Science & Biosynthesis

N-Acetylsulfanilamide-13C6: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of N-Acetylsulfanilamide-13C6, a stable isotope-labeled derivative of N-Acetylsulfanilamide. This document is intended to serve as a valuable resource for researchers and professionals engaged in drug development, metabolism studies, and quantitative analysis, where such labeled compounds are instrumental as internal standards.

Core Physical and Chemical Properties

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of both N-Acetylsulfanilamide and its 13C6-labeled form for comparative purposes.

Property	N-Acetylsulfanilamide	N-Acetylsulfanilamide-13C6	Data Source
Molecular Formula	C₈H₁₀N₂O₃S	¹³C₆C₂H₁₀N₂O₃S	[2][3]
Molecular Weight	214.24 g/mol	220.20 g/mol	[2][4]
Melting Point	214-217 °C	Not specified (expected to be similar to unlabeled)	[5][6]
Density	~1.4 g/cm³	Not specified (expected to be similar to unlabeled)	[5]
Appearance	White to off-white crystalline powder	Not specified (expected to be similar to unlabeled)	[7]
Solubility	Slightly soluble in water; Soluble in ethanol (B145695) and acetone.	Not specified (expected to be similar to unlabeled)	[7]
LogP (Octanol/Water Partition Coefficient)	0.292 (Calculated)	Not specified (expected to be similar to unlabeled)	[3]
Hydrogen Bond Donor Count	2	2	[4]
Hydrogen Bond Acceptor Count	4	4	[4]
Rotatable Bond Count	2	2	[4]

Experimental Protocols

Detailed experimental protocols for the physical characterization of N-Acetylsulfanilamide-13C6 are not widely published. However, standard analytical techniques are employed for the characterization of such labeled compounds. The synthesis and characterization of related sulfanilamide (B372717) derivatives often involve techniques such as Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry to confirm the chemical structure and purity.[8][9]

General Protocol for Synthesis and Characterization

A general workflow for the synthesis and characterization of a 13C-labeled compound like N-Acetylsulfanilamide-13C6 is outlined below. This process ensures the final product meets the required specifications for use as an internal standard in analytical assays.

Caption: A generalized workflow for the synthesis and characterization of N-Acetylsulfanilamide-13C6.

Biological Context: Mechanism of Action

N-Acetylsulfanilamide belongs to the sulfonamide class of antibiotics. The primary mechanism of action for sulfonamides is the competitive inhibition of the bacterial enzyme dihydropteroate (B1496061) synthase (DHPS).[10] This enzyme is crucial for the synthesis of folic acid, a vital component for DNA and protein synthesis in bacteria. By blocking this pathway, sulfonamides exhibit a bacteriostatic effect, inhibiting the growth and replication of susceptible bacteria.[7][10]

Caption: The inhibitory effect of N-Acetylsulfanilamide on the bacterial folic acid synthesis pathway.

This guide provides a foundational understanding of the physical properties and relevant biological context of N-Acetylsulfanilamide-13C6. For specific applications, further experimental validation is recommended.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. Buy N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard [smolecule.com]
• 3. N-acetylsulfanilamide - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Acetylsulfanilamide (4-Acetamidobenzenesulfonamide) | Others 12 | 121-61-9 | Invivochem [invivochem.com]
• 6. chembk.com [chembk.com]
• 7. Sulfanilamide - Wikipedia [en.wikipedia.org]
• 8. Synthesis of sulfanilamide derivatives and investigation of in vitro inhibitory activities and antimicrobial and physical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Guide: N-Acetylsulfanilamide-13C6 Molecular Weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the molecular weight of N-Acetylsulfanilamide and its stable isotope-labeled counterpart, N-Acetylsulfanilamide-13C6. This information is critical for researchers utilizing isotopic dilution methods in pharmacokinetic and metabolic studies.

Core Data Presentation

The key quantitative data for N-Acetylsulfanilamide and its 13C6-labeled analog are summarized below. The incorporation of six 13C atoms in the benzene (B151609) ring results in a predictable mass shift, a fundamental principle leveraged in mass spectrometry-based bioanalysis.

Compound	Chemical Formula	Molecular Weight ( g/mol )
N-Acetylsulfanilamide	C8H10N2O3S	214.24[1][2][3]
N-Acetylsulfanilamide-13C6	C2¹³C6H10N2O3S	220.20[4][5][6]

Isotopic Labeling and Molecular Weight

N-Acetylsulfanilamide-13C6 is a stable isotope-labeled version of N-Acetylsulfanilamide. In this molecule, the six carbon atoms of the benzene ring are replaced with the heavier carbon-13 (¹³C) isotope. Standard carbon has an atomic weight of approximately 12.011 amu, while ¹³C has an atomic weight of approximately 13.003 amu. This substitution of six carbon atoms results in an increase in the molecular weight of approximately 6 g/mol , as reflected in the table above. This precise mass difference is essential for its use as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accurate measurement of the unlabeled drug in biological matrices.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for a stable isotope dilution assay, a common application for N-Acetylsulfanilamide-13C6. This method is frequently employed in drug metabolism and pharmacokinetic (DMPK) studies to ensure high precision and accuracy.

Stable isotope dilution assay workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. N-Acetylsulfanilamide | 121-61-9 [chemnet.com]
• 3. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. Buy N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard [smolecule.com]

N-Acetylsulfanilamide-13C6: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-Acetylsulfanilamide-13C6, a stable isotope-labeled derivative of N-Acetylsulfanilamide. This document collates essential data from PubChem and other scientific sources, presenting it in a structured format to support research and development activities. The guide covers physicochemical properties, and the established mechanism of action for the broader class of sulfonamide drugs.

Physicochemical Properties

The following tables summarize the key quantitative data for N-Acetylsulfanilamide-13C6 and its unlabeled counterpart, N-Acetylsulfanilamide. Data for the unlabeled compound is often used as a reliable proxy for the physical properties of its isotopically labeled analog.

Table 1: Key Identifiers and Molecular Properties

Property	N-Acetylsulfanilamide-13C6	N-Acetylsulfanilamide
PubChem CID	Not explicitly assigned a unique CID, often grouped with parent	8482[1]
CAS Number	1655498-04-6[2]	121-61-9[3]
Molecular Formula	C₈H₁₀N₂O₃S (with 6 ¹³C atoms)[4]	C₈H₁₀N₂O₃S[3]
Molecular Weight	220.20 g/mol [4]	214.24 g/mol [2]
Exact Mass	220.06134237 g/mol [4]	214.04121336 Da
IUPAC Name	N-(4-sulfamoyl(1,2,3,4,5,6-¹³C₆)cyclohexa-1,3,5-trien-1-yl)acetamide[4]	N-(4-sulfamoylphenyl)acetamide[1]
InChI Key	PKOFBDHYTMYVGJ-CLQMYPOBSA-N[4]	PKOFBDHYTMYVGJ-UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties

Property	N-Acetylsulfanilamide
XLogP3	0.5
Hydrogen Bond Donor Count	2[2]
Hydrogen Bond Acceptor Count	4[2]
Rotatable Bond Count	2[2]
Topological Polar Surface Area	97.6 Ų
Heavy Atom Count	14[4]
Complexity	299

Table 3: Experimental Physical Properties

Property	N-Acetylsulfanilamide
Melting Point	214-217 °C[2][3]
Boiling Point	418.91 °C (at 101325 Pa)[3]
Density	1.414 g/cm³[2]
Solubility	Slightly soluble in water[3]
logP	2.146[2]
Refractive Index	1.605[2]

Mechanism of Action: Inhibition of Folate Synthesis

N-Acetylsulfanilamide is the primary metabolite of the antibacterial drug sulfanilamide. Sulfonamides act as competitive inhibitors of the bacterial enzyme dihydropteroate (B1496061) synthase (DHPS).[5] This enzyme is crucial for the synthesis of folic acid, an essential nutrient for bacterial growth and replication. By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfonamides block the production of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is vital for DNA and RNA synthesis.[6] This mechanism is selective for bacteria as humans obtain folic acid from their diet.

Caption: Bacterial Folic Acid Synthesis Pathway and Inhibition by Sulfonamides.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of N-Acetylsulfanilamide-13C6 are not extensively documented in publicly available literature from sources such as PubChem. However, general procedures for the formulation of poorly soluble compounds like N-Acetylsulfanilamide for in vivo and in vitro studies are available.

Formulation Protocols for Low Water Solubility Compounds

For compounds with low water solubility, the following formulation strategies can be employed. It is recommended to test these on a small scale first.

In Vitro Stock Solutions:

• Solvent: Dimethyl sulfoxide (B87167) (DMSO) is commonly used to prepare stock solutions at concentrations such as 5 mM, 10 mM, or 20 mM.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[2]

In Vivo Formulations: These protocols aim to create a clear solution or a stable suspension suitable for administration.

• Protocol 1 (DMSO/PEG300/Tween-80/Saline):

  • Dissolve the compound in 10% DMSO.

  • Add 40% PEG300 and mix thoroughly.

  • Add 5% Tween-80 and mix.

  • Finally, add 45% saline to reach the desired volume.

  • This method can achieve a solubility of ≥ 2.5 mg/mL.[7]

• Protocol 2 (DMSO/SBE-β-CD in Saline):

  • Dissolve the compound in 10% DMSO.

  • Add 90% of a 20% SBE-β-CD solution in saline.

  • This can also achieve a solubility of ≥ 2.5 mg/mL.[7]

• Protocol 3 (DMSO/Corn Oil):

  • Dissolve the compound in 10% DMSO.

  • Add 90% corn oil.

  • This formulation can achieve a solubility of ≥ 2.5 mg/mL.[7]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[7]

Logical Workflow for Utilizing N-Acetylsulfanilamide-13C6 in Research

N-Acetylsulfanilamide-13C6 is primarily used as an internal standard in analytical studies, such as mass spectrometry-based assays, for the accurate quantification of unlabeled N-Acetylsulfanilamide in biological matrices.

Caption: Typical workflow for using N-Acetylsulfanilamide-13C6 as an internal standard.

References

• 1. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Acetylsulfanilamide (4-Acetamidobenzenesulfonamide) | Others 12 | 121-61-9 | Invivochem [invivochem.com]
• 3. N-Acetylsulfanilamide [chembk.com]
• 4. Buy N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard [smolecule.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. scholar.ui.ac.id [scholar.ui.ac.id]
• 7. medchemexpress.com [medchemexpress.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to N-Acetylsulfanilamide and its Isotopically Labeled Analog, N-Acetylsulfanilamide-13C6

This technical guide provides a comprehensive overview of the discovery, history, chemical properties, synthesis, and modern applications of N-Acetylsulfanilamide, with a special focus on its carbon-13 labeled analog, N-Acetylsulfanilamide-13C6.

Discovery and History: The Dawn of the Antibacterial Era

The story of N-Acetylsulfanilamide is intrinsically linked to the revolutionary discovery of sulfonamide drugs in the 1930s. This era marked a turning point in medicine, offering the first effective treatments against a wide range of bacterial infections that were previously life-threatening.

In 1932, a team at the German chemical conglomerate IG Farben, led by Gerhard Domagk, discovered that a red azo dye named Prontosil rubrum was effective in treating streptococcal infections in mice.[1][2] This groundbreaking discovery, for which Domagk was awarded the Nobel Prize in Physiology or Medicine in 1939, opened the door to systemic antibacterial therapy.[2][3]

Subsequent research at the Pasteur Institute in France in 1935 revealed that Prontosil was a prodrug.[4][5] It was metabolized in the body to a simpler, colorless compound called sulfanilamide (B372717), which was the actual active antibacterial agent.[1][4][5][6] This discovery was pivotal, as sulfanilamide had been first synthesized in 1908 by the Austrian chemist Paul Gelmo and was not patentable as an antibacterial agent, leading to widespread research and development of numerous sulfonamide derivatives.[4][7][8]

N-Acetylsulfanilamide was identified as a primary metabolite of sulfanilamide.[9] Early research focused on its synthesis and chemical characterization to understand the metabolic fate of these new antibacterial agents.[9] It was found that the acetylation of the N4-amino group of sulfanilamide to form N-Acetylsulfanilamide resulted in a loss of antimicrobial activity.[9] This established a critical structure-activity relationship principle: a free, unsubstituted N4-amino group is essential for the antibacterial activity of sulfonamides.[9]

While not an active drug itself, the study of N-Acetylsulfanilamide has been crucial for understanding the pharmacokinetics and metabolism of sulfa drugs. The development of isotopically labeled versions, such as N-Acetylsulfanilamide-13C6, is a modern advancement that plays a critical role in the precise quantification of sulfonamides in biological matrices.

Physicochemical Properties

A summary of the key physicochemical properties of N-Acetylsulfanilamide is presented in the table below.

Property	Value	Reference
IUPAC Name	N-(4-sulfamoylphenyl)acetamide	[10]
Molecular Formula	C8H10N2O3S	[10][11]
Molecular Weight	214.24 g/mol	[10]
Melting Point	214-217 °C
Boiling Point	418.91 °C (at 101,325 Pa)	[11]
Water Solubility	Slightly soluble	[11]
logPoct/wat	0.292	[12]
pKa	~10	[13]
Appearance	Solid	[11]
λmax	261 nm	[14]

Synthesis of N-Acetylsulfanilamide

The synthesis of N-Acetylsulfanilamide is a well-established process. A common laboratory-scale synthesis involves the acetylation of sulfanilamide. A more fundamental synthesis starts from acetanilide (B955).

Experimental Protocol: Synthesis from Acetanilide

This two-step synthesis first produces 4-acetamidobenzenesulfonyl chloride, which is then ammonolyzed to N-Acetylsulfanilamide.

Step 1: Synthesis of 4-Acetamidobenzenesulfonyl Chloride

• In a fume hood, add acetanilide to chlorosulfonic acid in a flask, ensuring the temperature is controlled in an ice bath.

• After the initial exothermic reaction subsides, warm the mixture to complete the reaction.

• Cool the reaction mixture and carefully pour it over crushed ice to precipitate the 4-acetamidobenzenesulfonyl chloride.

• Filter the solid product, wash it with cold water, and dry it.

Step 2: Synthesis of N-Acetylsulfanilamide (4-Acetamidobenzenesulfonamide)

• Add the crude 4-acetamidobenzenesulfonyl chloride to an excess of concentrated aqueous ammonia.[15]

• Stir the mixture until the reaction is complete.

• The N-Acetylsulfanilamide precipitates from the solution.

• Filter the product, wash it with cold water, and dry it. The crude product can be purified by recrystallization from hot water.

Metabolism of N-Acetylsulfanilamide

N-Acetylsulfanilamide is a key metabolite in the biotransformation of sulfanilamide. The metabolism primarily involves acetylation and deacetylation reactions.

Sulfonamides are acetylated at the N4-position by the N-acetyltransferase (NAT) enzyme system, utilizing acetyl-CoA.[16] This process is a significant pathway for the detoxification and elimination of sulfa drugs. Conversely, N-Acetylsulfanilamide can be deacetylated back to the active sulfanilamide.[16] The balance between these two processes can vary between species. For instance, dogs are known to be unable to acetylate sulfonamides and rapidly deacetylate administered N-acetylsulfonamides.[16]

Metabolic pathway of Sulfanilamide to N-Acetylsulfanilamide.

Mechanism of Action of the Parent Compound: Sulfanilamide

The antibacterial action of sulfanilamide, the parent compound of N-Acetylsulfanilamide, is due to its structural similarity to para-aminobenzoic acid (PABA).[17][18] Bacteria synthesize their own folic acid, an essential nutrient, via a pathway that utilizes PABA. Sulfanilamide acts as a competitive inhibitor of the bacterial enzyme dihydropteroate (B1496061) synthase (DHPS), which incorporates PABA into dihydropteroic acid, a precursor to folic acid.[17] By blocking this step, sulfanilamide halts the production of folic acid, thereby inhibiting bacterial growth and replication.[17][18] Humans are not affected by this mechanism as they obtain folic acid from their diet.

Mechanism of action of Sulfanilamide.

N-Acetylsulfanilamide-13C6: A Modern Analytical Tool

While N-Acetylsulfanilamide itself is not therapeutically active, its isotopically labeled form, N-Acetylsulfanilamide-13C6, is a valuable tool in modern bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Stable isotope-labeled internal standards (SIL ISs) are considered the gold standard for quantitative LC-MS/MS analysis.[19][20] They are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes. This allows them to be distinguished from the analyte by the mass spectrometer.

N-Acetylsulfanilamide-13C6 serves as an ideal internal standard for the quantification of N-Acetylsulfanilamide in various biological matrices. The six carbon-13 atoms in the benzene (B151609) ring give it a mass shift of +6 Da compared to the unlabeled compound.

Advantages of using 13C-labeled internal standards:

• Co-elution: 13C-labeled standards have nearly identical physicochemical properties to their unlabeled counterparts and therefore co-elute during chromatographic separation.[20][21] This is a significant advantage over deuterium-labeled standards, which can sometimes exhibit chromatographic separation from the analyte.[20][21]

• Correction for Matrix Effects: Co-elution ensures that the internal standard and the analyte experience the same ion suppression or enhancement effects from the sample matrix, leading to more accurate and precise quantification.[19][20]

• Improved Accuracy and Precision: By compensating for variations in sample preparation, injection volume, and instrument response, SIL ISs significantly improve the reliability of quantitative results.[19]

Workflow for the quantification of N-Acetylsulfanilamide using N-Acetylsulfanilamide-13C6.

References

• 1. Domagk Discovers That Sulfonamides Can Save Lives | Research Starters | EBSCO Research [ebsco.com]
• 2. Gerhard Domagk | Science History Institute [sciencehistory.org]
• 3. [History of antibiotics and sulphonamides discoveries] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prontosil - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. openaccesspub.org [openaccesspub.org]
• 7. Sulfanilamide - Wikipedia [en.wikipedia.org]
• 8. acs.org [acs.org]
• 9. N4-AcetylSulfanilamide | 121-69-9 | Benchchem [benchchem.com]
• 10. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chembk.com [chembk.com]
• 12. N-acetylsulfanilamide - Chemical & Physical Properties by Cheméo [chemeo.com]
• 13. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 14. caymanchem.com [caymanchem.com]
• 15. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 16. karger.com [karger.com]
• 17. N,N'-Diacetylsulfanilamide | 5626-90-4 | Benchchem [benchchem.com]
• 18. nbinno.com [nbinno.com]
• 19. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

N-Acetylsulfanilamide-13C6: A Technical Guide to its Application in Biological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylsulfanilamide-13C6 is the stable isotope-labeled form of N-Acetylsulfanilamide, a metabolite of the widely studied sulfonamide class of compounds. While N-Acetylsulfanilamide itself exhibits biological activities, the primary and most critical role of its 13C6-labeled counterpart in biological research is as an internal standard for highly sensitive and accurate quantitative analyses by mass spectrometry. This technical guide provides an in-depth overview of the potential biological context of N-Acetylsulfanilamide and the significant utility of N-Acetylsulfanilamide-13C6 in advancing research and drug development.

Core Biological Context: N-Acetylsulfanilamide

N-Acetylsulfanilamide is the primary metabolite of sulfanilamide (B372717), an antibiotic, and the herbicide asulam. Its biological significance stems from its relationship with its parent compounds and its own modest, yet noteworthy, biological effects.

Antimicrobial Activity

While generally considered less potent than its parent compound, sulfanilamide, N-Acetylsulfanilamide possesses potential anti-infective properties. It is suggested that it may function as a prodrug, undergoing deacetylation in vivo to release the more active sulfanilamide. The mechanism of action of sulfanilamide involves the competitive inhibition of dihydropteroate (B1496061) synthetase (DHPS), an enzyme crucial for folic acid synthesis in bacteria. By disrupting folate production, it impedes bacterial growth and replication.

Carbonic Anhydrase Inhibition

N-Acetylsulfanilamide has been identified as an inhibitor of several carbonic anhydrase (CA) isoforms, including CAII, CAIX, and CAXII. Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons. Their inhibition has therapeutic applications in various conditions, including glaucoma, epilepsy, and certain types of cancer.

The Role of N-Acetylsulfanilamide-13C6 in Research

The introduction of six carbon-13 atoms into the N-Acetylsulfanilamide molecule renders it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) applications. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. However, its increased mass allows it to be distinguished from the endogenous or unlabeled compound by the mass spectrometer. This co-elution and differential detection are fundamental to its utility in:

• Pharmacokinetic Studies: Accurately quantifying the absorption, distribution, metabolism, and excretion (ADME) of sulfanilamide and its metabolites.

• Metabolic Fate and Pathway Analysis: Tracing the biotransformation of sulfanilamide and understanding the dynamics of its acetylation and deacetylation.

• Bioanalytical Method Validation: Ensuring the accuracy, precision, and reliability of quantitative assays in complex biological matrices like plasma, urine, and tissue homogenates.

Quantitative Data Summary

The following table summarizes key quantitative data related to the biological activity of N-Acetylsulfanilamide. It is important to note that these values are for the unlabeled compound.

Parameter	Target	Value	Reference
Ki	Human Carbonic Anhydrase II (CAII)	246 nM	[1]
Ki	Human Carbonic Anhydrase IX (CAIX)	135 nM	[1]
Ki	Human Carbonic Anhydrase XII (CAXII)	49 nM	[1]

Key Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections outline the core principles of experimental protocols where N-Acetylsulfanilamide-13C6 is an invaluable tool.

Quantification of N-Acetylsulfanilamide in Biological Matrices using LC-MS/MS with a ¹³C₆-Labeled Internal Standard

This protocol describes the general workflow for the quantitative analysis of N-Acetylsulfanilamide in a biological sample, such as plasma.

a. Sample Preparation:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of N-Acetylsulfanilamide-13C6 internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 300 µL of a protein precipitation solvent (e.g., acetonitrile (B52724) or methanol) to the plasma sample.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of 50:50 acetonitrile:water) for LC-MS/MS analysis.

b. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient elution with water and acetonitrile, both containing a small amount of an additive like formic acid to improve ionization, is common.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, to be optimized for the analyte.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 are monitored.

c. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the known concentrations of the analyte in the calibration standards.

• Determine the concentration of N-Acetylsulfanilamide in the unknown samples by interpolating their peak area ratios from the calibration curve.

LC-MS/MS experimental workflow.

In Vitro Carbonic Anhydrase Inhibition Assay

This protocol provides a general method to assess the inhibitory activity of N-Acetylsulfanilamide on a specific carbonic anhydrase isoform.

a. Reagents and Materials:

• Purified human carbonic anhydrase isoform (e.g., hCA II).

• N-Acetylsulfanilamide (test inhibitor).

• Acetazolamide (a known potent CA inhibitor, as a positive control).

• 4-Nitrophenyl acetate (B1210297) (substrate).

• Buffer solution (e.g., Tris-HCl, pH 7.4).

• 96-well microplate.

• Microplate reader.

b. Assay Procedure:

• Prepare a series of dilutions of N-Acetylsulfanilamide in the assay buffer.

• In a 96-well plate, add the assay buffer, the enzyme solution, and the inhibitor solution (or buffer for the control).

• Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 15 minutes) at room temperature.

• Initiate the enzymatic reaction by adding the substrate, 4-nitrophenyl acetate.

• Monitor the increase in absorbance at a specific wavelength (e.g., 400 nm) over time, which corresponds to the hydrolysis of the substrate to 4-nitrophenol.

• Calculate the rate of reaction for each inhibitor concentration.

c. Data Analysis:

• Determine the percentage of inhibition for each concentration of N-Acetylsulfanilamide relative to the uninhibited control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a suitable dose-response model to determine the IC₅₀ value (the concentration of inhibitor required to reduce the enzyme activity by 50%).

In Vitro N-Acetyltransferase (NAT) Activity Assay

This protocol outlines a method to measure the activity of N-acetyltransferase, the enzyme responsible for the formation of N-Acetylsulfanilamide from sulfanilamide.

a. Reagents and Materials:

• Source of NAT enzyme (e.g., liver S9 fraction or recombinant NAT).

• Sulfanilamide (substrate).

• Acetyl Coenzyme A (AcCoA, cofactor).

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.5).

• Quenching solution (e.g., trichloroacetic acid).

• N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 for use in the analytical method.

b. Assay Procedure:

• Prepare a reaction mixture containing the buffer, NAT enzyme source, and sulfanilamide.

• Pre-incubate the mixture at 37°C.

• Initiate the reaction by adding AcCoA.

• Incubate the reaction for a specific time period (e.g., 30 minutes) at 37°C.

• Stop the reaction by adding the quenching solution.

• Process the samples as described in the LC-MS/MS protocol, using N-Acetylsulfanilamide-13C6 as the internal standard, to quantify the amount of N-Acetylsulfanilamide formed.

c. Data Analysis:

• Calculate the rate of N-Acetylsulfanilamide formation (e.g., in pmol/min/mg protein).

• This rate represents the N-acetyltransferase activity under the specified conditions.

Signaling and Metabolic Pathways

The primary metabolic pathway involving N-Acetylsulfanilamide is its formation from sulfanilamide via N-acetylation and its potential conversion back through deacetylation.

References

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Environmental Transformation of N-Acetylsulfanilamide-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylsulfanilamide, a primary metabolite of the widely used sulfanilamide (B372717) antibiotics, is of significant environmental interest due to its potential persistence and transformation into various byproducts. The stable isotope-labeled version, N-Acetylsulfanilamide-¹³C₆, serves as an invaluable tool in environmental fate and metabolism studies, allowing for precise tracing and quantification. While the ¹³C₆-labeling does not alter the chemical reactivity or transformation pathways of the molecule, it enables researchers to distinguish the compound from its unlabeled counterparts in complex environmental matrices.

This technical guide provides a comprehensive overview of the environmental transformation products of N-Acetylsulfanilamide, with the understanding that the pathways and kinetics are directly applicable to its ¹³C₆-labeled analogue. The primary transformation routes discussed are photodegradation, biodegradation, and hydrolysis. This document summarizes key quantitative data, details relevant experimental protocols, and provides visualizations of transformation pathways and workflows to support research in this critical area.

Environmental Transformation Pathways

N-Acetylsulfanilamide undergoes transformation in the environment through several key processes, leading to a variety of products. The principal pathways are photodegradation, biodegradation, and, to a lesser extent, hydrolysis.

Photodegradation: Exposure to sunlight is a significant driver of N-Acetylsulfanilamide transformation in aquatic environments. The primary photochemical reactions involve the cleavage of the sulfonamide bond and the extrusion of sulfur dioxide (SO₂).[1] These reactions lead to the formation of various photoproducts, the distribution of which can be influenced by environmental factors such as pH and the presence of photosensitizers.

Biodegradation: Microbial activity in soil and water can lead to the degradation of N-Acetylsulfanilamide. A key biotic transformation is the deacetylation of N-Acetylsulfanilamide back to its parent compound, sulfanilamide. Further microbial degradation of sulfanilamide can then occur. The rate and extent of biodegradation are highly dependent on the microbial community present, temperature, and nutrient availability.

Hydrolysis: While generally considered more stable to hydrolysis than other degradation processes, N-Acetylsulfanilamide can undergo hydrolysis, particularly under acidic or basic conditions. This process can involve the cleavage of the amide bond, leading to the formation of sulfanilamide and acetic acid.

Quantitative Data on Environmental Transformation

The following tables summarize the available quantitative data on the environmental transformation of N-acetylated sulfonamides, which serve as a proxy for N-Acetylsulfanilamide. It is important to note that specific kinetic data for N-Acetylsulfanilamide is limited in the literature; therefore, data from structurally similar and commonly studied N-acetylated sulfonamides are presented.

Table 1: Photodegradation Kinetics of N-Acetylated Sulfonamides in Water

Compound	Half-life (t½) in hours	Experimental Conditions	Key Transformation Products	Reference
N⁴-Acetylsulfadiazine	Not specified	Simulated sunlight	Cleavage of sulfonamide bond, SO₂ extrusion	[1]
N⁴-Acetylsulfamethoxazole	Not specified	Simulated sunlight	Cleavage of sulfonamide bond, SO₂ extrusion	[1]

Table 2: Biodegradation of N-Acetylsulfanilamide and Related Compounds

Compound	Degradation Pathway	Environmental Matrix	Observations	Reference
N-Acetylsulfanilamide	Deacetylation to Sulfanilamide	Soil	The persistence of sulfonamides is influenced by soil type and the presence of organic matter like swine slurry.	[2]

Table 3: Hydrolysis of N-Acetylsulfanilamide

pH	Temperature (°C)	Half-life (t½)	Key Transformation Products	Reference
Acidic/Basic	Not specified	Generally stable under neutral environmental pH and ambient temperature.	Sulfanilamide, Acetic Acid	General chemical principles

Note: N-Acetylsulfanilamide is relatively stable to hydrolysis under typical environmental conditions (neutral pH). Hydrolysis is more likely to occur under more extreme pH conditions not typically found in the environment.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible research. The following sections outline methodologies for studying the photodegradation, biodegradation, and hydrolysis of N-Acetylsulfanilamide-¹³C₆, based on established guidelines and scientific literature.

Photodegradation Studies

Objective: To determine the photodegradation rate and identify the transformation products of N-Acetylsulfanilamide-¹³C₆ in aqueous solutions under simulated or natural sunlight.

Methodology based on OECD Guideline for the Testing of Chemicals, Section 3, No. 316: Phototransformation of Chemicals in Water – Direct Photolysis.

• Preparation of Test Solutions:

  • Prepare a stock solution of N-Acetylsulfanilamide-¹³C₆ in a water-miscible solvent (e.g., acetonitrile) at a high concentration.

  • Prepare aqueous test solutions by diluting the stock solution in sterile, purified water (e.g., Milli-Q) to a final concentration relevant to environmental levels. The use of a buffer (e.g., phosphate (B84403) buffer) is recommended to maintain a constant pH.

  • Prepare control samples wrapped in aluminum foil to exclude light.

• Irradiation:

  • Use a solar simulator with a light spectrum closely matching natural sunlight or a xenon arc lamp. The light intensity should be measured and monitored using a calibrated radiometer.

  • Alternatively, experiments can be conducted under natural sunlight, with light intensity recorded over the experimental period.

  • Maintain a constant temperature using a water bath or a temperature-controlled chamber.

• Sampling and Analysis:

  • Collect samples from both irradiated and control solutions at predetermined time intervals.

  • Analyze the concentration of N-Acetylsulfanilamide-¹³C₆ and its transformation products using a validated analytical method, such as High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). The use of the ¹³C₆-label allows for easy identification and quantification.

  • Identify transformation products by comparing their mass spectra with those of reference standards or by using high-resolution mass spectrometry for structure elucidation.

• Data Analysis:

  • Calculate the photodegradation rate constant (k) and the half-life (t½) by fitting the concentration-time data to a first-order kinetics model.

Biodegradation Studies

Objective: To assess the biodegradability of N-Acetylsulfanilamide-¹³C₆ in soil or water and identify its biodegradation products.

Methodology based on OECD Guideline for the Testing of Chemicals, Section 3, No. 301: Ready Biodegradability.

• Inoculum Preparation:

  • For aquatic biodegradation, use activated sludge from a wastewater treatment plant that treats domestic sewage.

  • For soil biodegradation, use fresh, sieved soil from a location not previously contaminated with sulfonamides.

• Test System Setup:

  • Prepare a mineral salt medium as specified in the OECD guideline.

  • Add the inoculum to the mineral salt medium.

  • Spike the test systems with N-Acetylsulfanilamide-¹³C₆ at a known concentration.

  • Include control flasks (inoculum without the test substance) and abiotic control flasks (test substance in sterile medium).

• Incubation:

  • Incubate the flasks in the dark at a constant temperature (e.g., 20-25 °C) with continuous shaking or stirring to ensure aerobic conditions.

  • Monitor the biodegradation process over a period of 28 days.

• Sampling and Analysis:

  • Collect samples at regular intervals.

  • Analyze the concentration of N-Acetylsulfanilamide-¹³C₆ and its primary biodegradation product, Sulfanilamide-¹³C₆, using HPLC-MS/MS.

• Data Analysis:

  • Calculate the percentage of biodegradation based on the disappearance of the parent compound and the formation of transformation products.

Hydrolysis Studies

Objective: To determine the rate of hydrolysis of N-Acetylsulfanilamide-¹³C₆ as a function of pH.

Methodology based on OECD Guideline for the Testing of Chemicals, Section 1, No. 111: Hydrolysis as a Function of pH.

• Preparation of Buffer Solutions:

  • Prepare sterile buffer solutions at pH 4, 7, and 9.

• Test Procedure:

  • Add a known amount of N-Acetylsulfanilamide-¹³C₆ stock solution to each buffer solution in sterile, sealed containers.

  • Incubate the solutions in the dark at a constant temperature (e.g., 50 °C for an accelerated study or ambient temperature for a longer-term study).

• Sampling and Analysis:

  • Collect samples at various time points.

  • Analyze the concentration of N-Acetylsulfanilamide-¹³C₆ using HPLC-MS/MS.

• Data Analysis:

  • Determine the hydrolysis rate constants and half-lives at each pH by applying pseudo-first-order kinetics.

Visualizations

The following diagrams, generated using the DOT language, illustrate the key environmental transformation pathways of N-Acetylsulfanilamide and a general experimental workflow for its analysis.

Environmental Transformation Pathways of N-Acetylsulfanilamide-¹³C₆.

General Experimental Workflow for Transformation Product Analysis.

References

• 1. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Environmental fate of two sulfonamide antimicrobial agents in soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: N-Acetylsulfanilamide-13C6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylsulfanilamide is the primary metabolite of sulfanilamide, an early-class sulfonamide antibiotic. Accurate quantification of N-acetylsulfanilamide is crucial in pharmacokinetic, drug metabolism, and toxicological studies. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry, as it corrects for variability during sample preparation and analysis. N-Acetylsulfanilamide-13C6, a stable isotope-labeled analog of N-acetylsulfanilamide, is an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) assays due to its chemical identity and mass shift, ensuring accurate and precise quantification.

These application notes provide a detailed protocol for the use of N-Acetylsulfanilamide-13C6 as an internal standard for the quantification of N-acetylsulfanilamide in biological matrices.

Principle of Internal Standardization

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest, which is added in a known quantity to all samples, calibrators, and quality controls. N-Acetylsulfanilamide-13C6 co-elutes with the unlabeled analyte, N-acetylsulfanilamide, and experiences similar effects during sample extraction, chromatography, and ionization. The mass spectrometer can differentiate between the analyte and the IS due to the mass difference from the 13C labels. By calculating the peak area ratio of the analyte to the IS, any variations introduced during the analytical process can be normalized, leading to highly accurate and precise quantification.

Experimental Protocols

Materials and Reagents

• N-Acetylsulfanilamide (analyte)

• N-Acetylsulfanilamide-13C6 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma, urine)

• Microcentrifuge tubes

• Autosampler vials

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of N-acetylsulfanilamide and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of N-Acetylsulfanilamide-13C6 and dissolve it in 1 mL of methanol.

• Analyte Working Solutions (for calibration curve): Prepare a series of working solutions by serially diluting the analyte stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 50 ng/mL. The optimal concentration of the internal standard may need to be determined empirically but should provide a stable and robust signal.

Sample Preparation: Protein Precipitation

This protocol is a general guideline for plasma samples and may require optimization for other biological matrices.

• Pipette 100 µL of the plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (50 ng/mL) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS Method

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • N-Acetylsulfanilamide: Q1/Q3 (e.g., m/z 215.0 -> 156.0)

  • N-Acetylsulfanilamide-13C6: Q1/Q3 (e.g., m/z 221.0 -> 162.0)

Note: The specific MRM transitions should be optimized for the instrument being used.

Data Presentation

Table 1: Calibration Curve Parameters

Analyte Concentration (ng/mL)	IS Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	50	1,520	510,000	0.003
5	50	7,650	515,000	0.015
10	50	15,300	508,000	0.030
50	50	75,800	512,000	0.148
100	50	152,000	509,000	0.299
500	50	760,000	513,000	1.481
1000	50	1,510,000	511,000	2.955

Linearity: The calibration curve should exhibit a linear relationship between the peak area ratio and the analyte concentration, with a correlation coefficient (r²) > 0.99.

Table 2: Assay Performance Characteristics

Parameter	Acceptance Criteria	Result
Linearity (r²)	> 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N > 10, Accuracy ±20%, Precision <20%	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	-5.2% to 8.5%
Precision (% CV)	< 15% (< 20% for LLOQ)	3.1% to 9.8%
Matrix Effect	85-115%	92.7%
Recovery	Consistent and reproducible	> 85%

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Hypothetical metabolic pathway of Sulfanilamide.

Application Note: Quantitative Analysis of N-Acetylsulfanilamide in Biological Matrices using Isotope Dilution Mass Spectrometry

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of N-Acetylsulfanilamide in biological matrices, such as human plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs N-Acetylsulfanilamide-13C6 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This document provides a detailed protocol for sample preparation, chromatographic separation, and mass spectrometric detection, making it a valuable resource for researchers in drug metabolism, pharmacokinetics, and clinical chemistry.

Introduction

N-Acetylsulfanilamide is the primary metabolite of sulfanilamide, a sulfonamide antibiotic. Accurate quantification of this metabolite in biological fluids is crucial for pharmacokinetic studies and for understanding the metabolic fate of the parent drug. Stable isotope dilution LC-MS/MS is the gold standard for bioanalytical quantification due to its high selectivity, sensitivity, and the ability to mitigate matrix-induced ion suppression or enhancement. The use of a 13C-labeled internal standard, such as N-Acetylsulfanilamide-13C6, is particularly advantageous as it co-elutes with the analyte, providing the most effective compensation for analytical variability.[1]

Principle of Isotope Dilution Mass Spectrometry

A known amount of the stable isotope-labeled internal standard (N-Acetylsulfanilamide-13C6) is added to the unknown sample containing the analyte (N-Acetylsulfanilamide). The analyte and the internal standard are extracted and analyzed by LC-MS/MS. Since the SIL-IS is chemically identical to the analyte, it experiences the same processing and analysis effects. The concentration of the analyte is determined by comparing the ratio of the analyte's mass spectrometric signal to that of the SIL-IS against a calibration curve.

Figure 1: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

Materials and Reagents

• N-Acetylsulfanilamide (analytical standard)

• N-Acetylsulfanilamide-13C6 (internal standard)

• LC-MS grade methanol (B129727), acetonitrile (B52724), water, and formic acid

• Human plasma (or other biological matrix)

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

Equipment

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Triple quadrupole mass spectrometer

• Analytical balance

• Centrifuge

• Vortex mixer

• Pipettes

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 in methanol to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of N-Acetylsulfanilamide by serially diluting the stock solution with 50% methanol to create calibration standards.

• Internal Standard Spiking Solution:

  • Dilute the N-Acetylsulfanilamide-13C6 stock solution with 50% methanol to a suitable concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)

Figure 2: Sample Preparation Workflow.

• Pipette 50 µL of the plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 10 µL of the internal standard spiking solution to each tube.

• Vortex briefly.

• Add 150 µL of cold protein precipitation solvent (acetonitrile with 0.1% formic acid).

• Vortex thoroughly for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Parameter	Recommended Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometry

Parameter	Recommended Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 1
Collision Gas	Argon
Ion Source Temp.	500°C
IonSpray Voltage	5500 V

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Acetylsulfanilamide	215.0	156.0	100	25
N-Acetylsulfanilamide-13C6	221.0	162.0	100	25

Note: Collision energy and other MS parameters should be optimized for the specific instrument used.

Data Presentation

The following table summarizes typical quantitative performance data for the analysis of N-Acetylsulfanilamide using this method.

Table 2: Quantitative Performance Data

Parameter	Typical Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	90 - 110%

Conclusion

This application note provides a comprehensive and reliable LC-MS/MS method for the quantification of N-Acetylsulfanilamide in biological matrices. The use of N-Acetylsulfanilamide-13C6 as an internal standard ensures high-quality data by effectively compensating for matrix effects and other sources of analytical variability. The described protocol, including sample preparation, chromatography, and mass spectrometry conditions, can be readily implemented in research laboratories for pharmacokinetic and metabolic studies of sulfonamide drugs.

References

• 1. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of Sulfonamides using N-Acetylsulfanilamide-13C6

Introduction

Sulfonamides are a class of synthetic antimicrobial agents widely used in veterinary medicine.[1] Monitoring their residue levels in food products of animal origin is crucial to ensure consumer safety and prevent the development of antibiotic resistance. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred method for the determination of sulfonamide residues due to its high selectivity, sensitivity, and applicability to polar and non-volatile compounds.[1][2]

The use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended to ensure the accuracy and precision of quantitative LC-MS/MS methods.[3] SIL-IS, such as N-Acetylsulfanilamide-13C6, have nearly identical chemical and physical properties to the target analytes. This allows them to co-elute during chromatography and experience similar ionization effects in the mass spectrometer, effectively compensating for matrix effects and variations during sample preparation and injection.[4][5] The use of 13C-labeled standards is often preferred over deuterium-labeled standards as they are less likely to exhibit chromatographic separation from the native analyte.[4][6]

This document provides detailed application notes and protocols for the quantitative analysis of a panel of sulfonamides in a biological matrix using N-Acetylsulfanilamide-13C6 as an internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: Sulfadiazine, Sulfathiazole, Sulfamerazine, Sulfamethazine, Sulfamethoxazole, Sulfisoxazole, and other relevant sulfonamides.

• Internal Standard: N-Acetylsulfanilamide-13C6

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), Water (LC-MS grade), Formic acid (FA).

• Chemicals: Ammonium acetate, Ethyl acetate, n-Hexane.

• Solid Phase Extraction (SPE) Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB or equivalent).

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each sulfonamide standard and N-Acetylsulfanilamide-13C6 in methanol to prepare individual stock solutions.

• Working Standard Solutions (10 µg/mL): Dilute the stock solutions with methanol to prepare intermediate working standard solutions.

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate working solutions into a blank matrix extract. The concentration range should be selected based on the expected analyte concentrations and regulatory limits. A typical range is 1 to 200 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the N-Acetylsulfanilamide-13C6 working standard solution with the initial extraction solvent.

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for the analysis of veterinary drug residues in food matrices.

• Homogenization: Homogenize 5 g of the tissue sample.

• Extraction:

  • To the homogenized sample in a 50 mL centrifuge tube, add 10 mL of acetonitrile containing 1% acetic acid.

  • Add the internal standard spiking solution.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA and C18).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Evaporation and Reconstitution:

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm filter before LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the sulfonamides.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

  • MRM Transitions: Determine the precursor and product ions for each sulfonamide and the internal standard. At least two transitions should be monitored for each analyte for confirmation.

Quantitative Data

The following tables present representative quantitative data for the analysis of six sulfonamides using N-Acetylsulfanilamide-13C6 as an internal standard.

Table 1: MRM Transitions and Retention Times

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Retention Time (min)
Sulfadiazine	251.1	156.0	92.1	3.5
Sulfathiazole	256.0	156.0	92.1	4.2
Sulfamerazine	265.1	156.0	108.1	4.8
Sulfamethazine	279.1	186.1	124.1	5.5
Sulfamethoxazole	254.1	156.0	108.1	5.9
Sulfisoxazole	268.1	156.0	92.1	6.3
N-Acetylsulfanilamide-13C6 (IS)	221.1	156.0	98.1	5.1

Table 2: Method Validation Data

Analyte	Linearity Range (ng/mL)	R²	LOQ (ng/mL)	Recovery (%)	RSD (%)
Sulfadiazine	1 - 200	>0.998	1.0	95.2	4.8
Sulfathiazole	1 - 200	>0.997	1.0	98.1	3.5
Sulfamerazine	1 - 200	>0.999	1.0	96.5	4.1
Sulfamethazine	1 - 200	>0.998	1.0	99.3	2.9
Sulfamethoxazole	1 - 200	>0.997	1.0	97.8	3.8
Sulfisoxazole	1 - 200	>0.999	1.0	94.6	5.2

Visualizations

Caption: Experimental workflow for sulfonamide analysis.

References

• 1. acgpubs.org [acgpubs.org]
• 2. journalofchemistry.org [journalofchemistry.org]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of N-Acetylsulfanilamide-¹³C₆ Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylsulfanilamide-¹³C₆ is a stable isotope-labeled internal standard for N-Acetylsulfanilamide, a metabolite of sulfonamide antibiotics. Its use is critical in quantitative bioanalytical studies, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accuracy and precision by correcting for variability during sample preparation and analysis.[1][2] Proper preparation of the stock solution is the foundational step for reliable experimental results. This document provides a detailed protocol for the preparation, storage, and quality control of an N-Acetylsulfanilamide-¹³C₆ stock solution.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of N-Acetylsulfanilamide and its ¹³C₆-labeled counterpart is presented in Table 1. This information is crucial for accurate preparation and handling of the stock solution.

Table 1: Physicochemical Data of N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆

Property	N-Acetylsulfanilamide	N-Acetylsulfanilamide-¹³C₆
Molecular Formula	C₈H₁₀N₂O₃S	¹³C₆C₂H₁₀N₂O₃S
Molecular Weight	214.24 g/mol [3]	~220.20 g/mol [4]
Appearance	White to off-white solid[5]	Solid
Melting Point	214-217 °C[5]	Not specified
Solubility	Soluble in DMSO (~30 mg/mL) and dimethylformamide (~30 mg/mL).[4][6] Sparingly soluble in aqueous buffers.[4]	Soluble in DMSO.[7]

Experimental Protocol: 1 mg/mL Stock Solution Preparation

This protocol details the steps for preparing a 1 mg/mL stock solution of N-Acetylsulfanilamide-¹³C₆ in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

• N-Acetylsulfanilamide-¹³C₆ (purity and isotopic enrichment confirmed by Certificate of Analysis)

• Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade or higher

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes and sterile, disposable tips

• Vortex mixer

• Sonicator (optional)

• Amber glass vials with PTFE-lined caps (B75204) for storage

• Cryogenic storage box

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

Stock Solution Preparation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Solution Preparation - Standard Solution Preparation: A Comprehensive Guide - Blogs - News [alwsci.com]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Studies of N-Acetylsulfanilamide-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylsulfanilamide-¹³C₆ is a stable isotope-labeled version of N-Acetylsulfanilamide, a metabolite of the sulfonamide class of antibiotics. The incorporation of six ¹³C atoms into the benzene (B151609) ring provides a distinct mass shift, making it an invaluable tool for in vivo research. These application notes provide detailed protocols for conducting in vivo studies to investigate the pharmacokinetics (PK), metabolism, and biodistribution of N-Acetylsulfanilamide. The use of a stable isotope-labeled internal standard is a robust method for accurate quantification in biological matrices, overcoming ion suppression effects in mass spectrometry.[1]

Core Applications

Stable isotope-labeled compounds like N-Acetylsulfanilamide-¹³C₆ are instrumental in various stages of drug development and research:

• Drug Metabolism and Pharmacokinetics (DMPK): Tracing the absorption, distribution, metabolism, and excretion (ADME) of the parent drug (a sulfonamide) by monitoring the formation and fate of its acetylated metabolite.

• Quantitative Analysis: Serving as an ideal internal standard for the accurate quantification of unlabeled N-Acetylsulfanilamide in biological samples using mass spectrometry.[2]

• Metabolic Pathway Elucidation: Delineating the metabolic pathways of sulfonamides and identifying potential downstream metabolites.

Experimental Protocols

A meticulously planned protocol is crucial for obtaining reliable and reproducible data from in vivo studies. The following sections detail a comprehensive protocol for a pharmacokinetic study of N-Acetylsulfanilamide-¹³C₆ in a rodent model.

Animal Model and Husbandry

• Species: Male Sprague Dawley rats (8-10 weeks old, weighing 250-300g) are a commonly used model for pharmacokinetic studies.

• Acclimation: Animals should be acclimated to the housing conditions for at least one week prior to the experiment.

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle, constant temperature (22 ± 2°C), and humidity (55 ± 10%). Provide ad libitum access to standard chow and water.

• Ethics: All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC) and adhere to national and local regulations.

Dosing and Administration

• Dose Formulation: Prepare the dosing solution of N-Acetylsulfanilamide-¹³C₆ in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in sterile water). The concentration should be calculated based on the desired dose and the administration volume.

• Dose Level: A preliminary dose-range finding study is recommended to determine the maximum tolerated dose.[3] For a pharmacokinetic study, a dose of 10 mg/kg is a representative starting point.

• Route of Administration: The choice of administration route should align with the research objectives. Oral gavage (PO) and intravenous (IV) injection are common routes. For this protocol, we will describe oral administration.

• Administration Volume: The volume administered to rats via oral gavage should typically not exceed 10 mL/kg.[4][5]

Sample Collection

• Biological Matrix: Blood (plasma) is the primary matrix for pharmacokinetic analysis. Urine and feces can also be collected for excretion studies.

• Blood Sampling:

  • Collect blood samples (approximately 200 µL) from the tail vein or saphenous vein at predetermined time points.

  • Recommended time points for a single oral dose study: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Use tubes containing an appropriate anticoagulant (e.g., K₂EDTA).

  • Immediately after collection, centrifuge the blood at 4°C and 2000 x g for 10 minutes to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

Sample Preparation for LC-MS/MS Analysis

This protocol utilizes a protein precipitation method, which is a straightforward and effective technique for plasma sample cleanup.

• Thaw Samples: Thaw the plasma samples on ice.

• Internal Standard Spiking: To 50 µL of each plasma sample, add 5 µL of a working solution of an appropriate internal standard (e.g., a deuterated analog of N-Acetylsulfanilamide, if available, or another sulfonamide-¹³C₆).

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile (B52724) to each sample.

• Vortex: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Analysis: Inject a portion of the supernatant into the LC-MS/MS system.

LC-MS/MS Analysis

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the sensitive and selective quantification of N-Acetylsulfanilamide-¹³C₆.

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction monitoring (MRM).

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separating the analyte from matrix components.

• Mobile Phase: A gradient elution with a mobile phase consisting of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Mass Spectrometry Parameters: Optimize the MRM transitions for both N-Acetylsulfanilamide-¹³C₆ (precursor and product ions will be shifted by +6 Da compared to the unlabeled compound) and the internal standard.

Data Presentation

Quantitative data from in vivo studies should be summarized in a clear and concise manner. The following tables provide examples of how to present pharmacokinetic data for sulfonamides. Note that this data is representative of the sulfonamide class and may not be specific to N-Acetylsulfanilamide.

Table 1: Representative Pharmacokinetic Parameters of Sulfonamides in Different Animal Species

Parameter	Sulfadiazine (B1682646) (Calf)	Sulfamethazine (Pig)	Sulfadimethoxine (Pig)
Route of Administration	Oral	Intramuscular	Intravenous
Dose	1.0 g/day for 5 days	80 mg/kg	40 mg/kg
Half-life (t½)	-	9.8 ± 0.6 h[6]	14.8 h[7]
Clearance (CL)	-	-	0.015 L/h/kg[7]
Volume of Distribution (Vd)	-	0.77 ± 0.06 L/kg[6]	-
Bioavailability (F)	-	1.01 ± 0.07[6]	-

Data presented as mean ± standard deviation where available.

Table 2: Tissue Residue Depletion of Sulfadiazine in Calves (mg/kg)

Time Post-Dose	Muscle	Kidney	Liver
Day 7	0.25	0.90	1.27
Day 14	0.04	0.16	0.31

Data derived from a study where calves were dosed orally with [¹⁴C]sulfadiazine for 5 consecutive days.[8]

Visualizations

Diagrams are essential for illustrating complex processes and workflows. The following are Graphviz (DOT language) scripts for generating diagrams relevant to this protocol.

Caption: Experimental workflow for the in vivo pharmacokinetic study.

Caption: Generalized metabolic pathway of sulfonamides.

References

• 1. Quantitative analysis of NAD synthesis-breakdown fluxes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dctd.cancer.gov [dctd.cancer.gov]
• 4. downstate.edu [downstate.edu]
• 5. Substance Administration - Recommended Volumes (Informational Sheet) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 6. researchgate.net [researchgate.net]
• 7. Population pharmacokinetic modeling of sulfadimethoxine, sulfadiazine and sulfamethoxazole combined to trimethoprim in pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avmajournals.avma.org [avmajournals.avma.org]

Application Notes and Protocols for Pharmacokinetic Studies of N-Acetylsulfanilamide-13C6

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetylsulfanilamide is the primary metabolite of sulfanilamide, an early class of antibiotics. Understanding its pharmacokinetic (PK) profile is crucial for evaluating the overall disposition of sulfanilamide-based drugs. The use of stable isotope-labeled compounds, such as N-Acetylsulfanilamide-13C6, in conjunction with sensitive bioanalytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), provides a powerful tool for accurate quantification in complex biological matrices.[1][2] The 13C6 label offers a distinct mass shift from the endogenous or unlabeled compound, enabling precise differentiation and measurement, which is essential for detailed pharmacokinetic analysis, including absorption, distribution, metabolism, and excretion (ADME) studies.[1][2]

These application notes provide a comprehensive overview and detailed protocols for conducting pharmacokinetic studies of N-Acetylsulfanilamide-13C6 in a preclinical setting.

Data Presentation: Representative Pharmacokinetic Parameters

The following tables summarize hypothetical, yet representative, pharmacokinetic parameters for N-Acetylsulfanilamide following intravenous and oral administration of its parent drug, Sulfanilamide, in a rat model. The use of N-Acetylsulfanilamide-13C6 as an internal standard in the bioanalytical method ensures the accuracy of these measurements.

Table 1: Pharmacokinetic Parameters of N-Acetylsulfanilamide following Intravenous (IV) Administration of Sulfanilamide (10 mg/kg) in Rats

Parameter	Unit	Mean Value (± SD)
Cmax	ng/mL	8500 (± 1250)
Tmax	h	0.25 (± 0.08)
AUC(0-t)	ng·h/mL	45000 (± 5500)
AUC(0-inf)	ng·h/mL	48500 (± 6200)
t1/2	h	5.5 (± 0.8)
CL	L/h/kg	0.21 (± 0.03)
Vd	L/kg	1.5 (± 0.2)

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC(0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC(0-inf): Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life; CL: Clearance; Vd: Volume of distribution. Data are hypothetical.

Table 2: Pharmacokinetic Parameters of N-Acetylsulfanilamide following Oral (PO) Administration of Sulfanilamide (20 mg/kg) in Rats

Parameter	Unit	Mean Value (± SD)
Cmax	ng/mL	6200 (± 980)
Tmax	h	2.0 (± 0.5)
AUC(0-t)	ng·h/mL	58000 (± 7100)
AUC(0-inf)	ng·h/mL	61500 (± 7800)
t1/2	h	6.1 (± 0.9)
F (%)	%	63 (± 8)

F: Bioavailability. Data are hypothetical.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of N-Acetylsulfanilamide following administration of a parent drug in Sprague-Dawley rats.

Materials:

• Male Sprague-Dawley rats (250-300 g) with cannulated jugular veins

• Dosing vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Test compound (Sulfanilamide)

• N-Acetylsulfanilamide-13C6 (for use as an internal standard in bioanalysis)

• Blood collection tubes (e.g., K2-EDTA coated)

• Centrifuge

• -80°C Freezer

Procedure:

• Animal Acclimatization: Acclimate cannulated rats for at least 48 hours before the study in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

• Dosing Formulation: Prepare a clear solution or homogeneous suspension of the test compound in the chosen vehicle.

• Dosing:

  • Intravenous (IV) Group: Administer the test compound as a single bolus injection via the jugular vein cannula.

  • Oral (PO) Group: Administer the test compound via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Immediately after collection, centrifuge the blood samples at 4,000 rpm for 10 minutes at 4°C to separate the plasma.

• Sample Storage: Transfer the plasma supernatant to labeled cryovials and store at -80°C until bioanalysis.

Protocol 2: Bioanalytical Method for N-Acetylsulfanilamide using LC-MS/MS

Objective: To quantify the concentration of N-Acetylsulfanilamide in rat plasma using a validated LC-MS/MS method with N-Acetylsulfanilamide-13C6 as an internal standard.

Materials and Equipment:

• UHPLC system coupled to a triple quadrupole mass spectrometer

• C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• N-Acetylsulfanilamide analytical standard

• N-Acetylsulfanilamide-13C6 (Internal Standard, IS)

• Rat plasma samples from the PK study

• 96-well plates

• Centrifuge

Procedure:

• Preparation of Standard and Quality Control (QC) Samples: Prepare stock solutions of N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 in methanol. Serially dilute the N-Acetylsulfanilamide stock solution with blank rat plasma to prepare calibration standards and QC samples at various concentrations.

• Sample Preparation (Protein Precipitation): a. Aliquot 50 µL of plasma samples, calibration standards, and QC samples into a 96-well plate. b. Add 150 µL of acetonitrile containing the internal standard (N-Acetylsulfanilamide-13C6) to each well. c. Vortex the plate for 5 minutes to precipitate proteins. d. Centrifuge the plate at 4,000 rpm for 15 minutes. e. Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Ionization Mode: Electrospray Ionization (ESI), positive mode

  • Detection Mode: Multiple Reaction Monitoring (MRM). Optimize MRM transitions for both N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6.

    • Hypothetical MRM Transition for N-Acetylsulfanilamide: m/z 215.1 → 156.1

    • Hypothetical MRM Transition for N-Acetylsulfanilamide-13C6: m/z 221.1 → 162.1

• Data Analysis: Integrate the peak areas of the analyte and the internal standard. Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the nominal concentration of the calibration standards. Use the regression equation to determine the concentration of N-Acetylsulfanilamide in the plasma samples.

Visualizations

Caption: Experimental workflow for a preclinical pharmacokinetic study.

Caption: Simplified metabolic pathway of Sulfanilamide to N-Acetylsulfanilamide.

References

• 1. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 2. agilent.com [agilent.com]

Application Note: Metabolite Identification Using N-Acetylsulfanilamide-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stable isotope labeling is a powerful technique in drug metabolism studies, providing an unambiguous way to track and identify metabolites in complex biological matrices. This application note details a protocol for the identification and relative quantification of metabolites of N-Acetylsulfanilamide using its stable isotope-labeled analog, N-Acetylsulfanilamide-¹³C₆. The use of the ¹³C₆-labeled compound allows for the precise differentiation of drug-related material from endogenous matrix components by mass spectrometry.[1][2][3] This method is critical for understanding metabolic "hot-spots," which can inform the design of new drug candidates with improved metabolic stability and toxicological profiles.[4] This document provides a detailed in-vitro protocol using human liver microsomes, sample preparation, and representative LC-MS/MS analysis parameters.

Introduction

The characterization of metabolic pathways is a cornerstone of drug discovery and development.[4] Identifying metabolites is crucial for assessing the safety and efficacy of new chemical entities. Compounds labeled with stable isotopes, such as carbon-13, have become indispensable tools for drug metabolism scientists.[2][5] The isotopic labeling of a molecule involves replacing a naturally abundant isotope with another at specific positions.[3] This mass shift makes the parent drug and its metabolites easily distinguishable from endogenous molecules by mass spectrometry, effectively acting as a "silent witness" to its own metabolism.[1]

N-Acetylsulfanilamide is a known metabolite of the parent drug sulfanilamide, formed through N-acetylation, a common phase II metabolic reaction for sulfonamides.[6] Understanding the subsequent metabolism of this acetylated compound is important for a complete metabolic profile. By using N-Acetylsulfanilamide-¹³C₆, where the six carbons of the benzene (B151609) ring are replaced with ¹³C, we can confidently trace all subsequent metabolites. The mass difference of +6 Da between the labeled and unlabeled compound provides a unique signature for detection. This approach, coupled with high-performance liquid chromatography and tandem mass spectrometry (LC-MS/MS), offers high sensitivity and selectivity for metabolite identification.[4][7]

Experimental Protocols

In Vitro Incubation with Human Liver Microsomes (HLM)

This protocol describes a typical procedure for incubating a test compound with HLMs to generate metabolites.

Materials:

• N-Acetylsulfanilamide-¹³C₆

• Pooled Human Liver Microsomes (HLM), 20 mg/mL

• 0.5 M Potassium Phosphate Buffer (pH 7.4)

• NADPH Regeneration System (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Incubator/shaking water bath (37°C)

Procedure:

• Prepare Incubation Mixture: In a microcentrifuge tube, combine the following in order:

  • Potassium Phosphate Buffer (pH 7.4)

  • N-Acetylsulfanilamide-¹³C₆ solution (final concentration of 1 µM)

  • Pooled Human Liver Microsomes (final concentration of 0.5 mg/mL)

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C in a shaking water bath to equilibrate the temperature.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH Regeneration System. The final incubation volume is 200 µL.

• Time Points: Incubate the reaction mixture at 37°C. Aliquots of 50 µL are taken at various time points (e.g., 0, 15, 30, 60, and 120 minutes).

• Quench Reaction: Immediately stop the reaction at each time point by adding 100 µL of ice-cold acetonitrile to the 50 µL aliquot. This precipitates the proteins.[8]

• Sample Preparation:

  • Vortex the quenched samples for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.[9]

  • Transfer the supernatant to a new tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.[10]

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

This section provides representative parameters for the analysis of N-Acetylsulfanilamide-¹³C₆ and its metabolites.

Instrumentation:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

LC Parameters:

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)[5]

• Mobile Phase A: 0.1% Formic Acid in Water[6][11]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile[11]

• Flow Rate: 0.3 mL/min[5]

• Injection Volume: 5 µL

• Column Temperature: 40°C[5]

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5-95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B (re-equilibration)

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)[3]

• Scan Type: Full scan for metabolite discovery and Multiple Reaction Monitoring (MRM) for quantification.

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• MRM Transitions (Hypothetical):

  • N-Acetylsulfanilamide-¹³C₆: Precursor Ion > Product Ion

  • Metabolite 1 (e.g., Hydroxylated): Precursor Ion > Product Ion

  • Metabolite 2 (e.g., Glucuronidated): Precursor Ion > Product Ion

Data Presentation

The following table summarizes hypothetical quantitative data from the in-vitro metabolism study of N-Acetylsulfanilamide-¹³C₆ over a 120-minute period. The data is presented as the percentage of the initial peak area of the parent compound.

Time (minutes)	N-Acetylsulfanilamide-¹³C₆ (% Remaining)	Hydroxylated Metabolite (% Formed)	Glucuronidated Metabolite (% Formed)
0	100.0	0.0	0.0
15	85.2	10.5	4.3
30	68.9	20.1	11.0
60	45.1	35.8	19.1
120	18.7	48.3	33.0

Visualizations

The following diagrams illustrate the experimental workflow and a potential metabolic pathway for N-Acetylsulfanilamide.

Caption: Experimental workflow for metabolite identification.

Caption: Proposed metabolic pathway of N-Acetylsulfanilamide.

Conclusion

This application note provides a comprehensive protocol for the identification of metabolites using the ¹³C₆-labeled stable isotope of N-Acetylsulfanilamide. The use of stable isotope labeling, combined with LC-MS/MS, is a robust and reliable method for elucidating metabolic pathways.[2][4][5] The detailed experimental procedures and representative data serve as a valuable resource for researchers in drug metabolism and related fields, facilitating the generation of high-quality data for critical decision-making in the drug development pipeline.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. biologie.uni-koeln.de [biologie.uni-koeln.de]
• 3. hpst.cz [hpst.cz]
• 4. Quantitative analysis of the microbial metabolome by isotope dilution mass spectrometry using uniformly 13C-labeled cell extracts as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 8. spectroscopyeurope.com [spectroscopyeurope.com]
• 9. Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 10. organomation.com [organomation.com]
• 11. journalofchemistry.org [journalofchemistry.org]

Application Notes and Protocols for N-Acetylsulfanilamide-13C6 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of N-Acetylsulfanilamide-13C6 as an internal standard in the quantitative analysis of sulfonamide antibiotics and their metabolites in environmental samples. The methodologies described herein are primarily focused on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective technique for trace-level analysis.

Introduction

Sulfonamide antibiotics are widely used in human and veterinary medicine, leading to their continuous release into the environment through various pathways, including wastewater treatment plant effluents and agricultural runoff.[1][2] The presence of these compounds in the environment is a growing concern due to the potential for the development of antibiotic resistance and adverse effects on ecosystems.[2] N-acetylsulfanilamide is a major metabolite of sulfanilamide (B372717) and other sulfonamides, and its presence in environmental samples is an important indicator of sulfonamide contamination.

Accurate quantification of sulfonamides and their metabolites in complex environmental matrices such as water, soil, and sediment is challenging due to matrix effects, which can cause ion suppression or enhancement in the mass spectrometer.[3] The use of a stable isotope-labeled internal standard, such as N-Acetylsulfanilamide-13C6, is the gold standard for compensating for these matrix effects and ensuring the accuracy and reliability of analytical results.[3] N-Acetylsulfanilamide-13C6 has a chemical structure and physicochemical properties that are nearly identical to the native N-acetylsulfanilamide, but it has a different mass due to the incorporation of six 13C atoms. This allows it to be distinguished from the native analyte by the mass spectrometer while co-eluting chromatographically, effectively correcting for variations in sample preparation, injection volume, and ionization efficiency.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained for the analysis of sulfonamide antibiotics in environmental water samples using LC-MS/MS with isotope dilution. While this data is for a range of sulfonamides, it is representative of the performance achievable when using N-Acetylsulfanilamide-13C6 as an internal standard for the analysis of N-acetylsulfanilamide.

Table 1: Method Detection Limits (MDL) and Quantitation Limits (MQL) for Selected Sulfonamides in Water

Analyte	MDL (ng/L)	MQL (ng/L)	Reference
Sulfadiazine	0.16	0.53	[3]
Sulfamethoxazole	0.19	0.63	[3]
Sulfamethazine	0.22	0.73	[3]
Sulfapyridine	0.18	0.60	[3]
N-Acetylsulfamethoxazole	0.31	1.03	[3]

MDL and MQL were determined as the minimum detectable amount of an analyte with a signal-to-noise ratio of 3 and 10, respectively.[3]

Table 2: Recovery of Sulfonamides in Spiked Water Samples

Analyte	Spiking Level (ng/L)	Recovery (%)	RSD (%) (n=5)	Reference
Sulfadiazine	20	95.2	4.5	[1]
Sulfamethoxazole	20	98.7	3.8	[1]
Sulfamethazine	20	92.1	5.1	[1]
Sulfapyridine	20	101.5	3.2	[1]
N-Acetylsulfamethoxazole	50	96.8	4.1	[3]

Recovery was calculated by comparing the measured concentration in the spiked sample to the fortified concentration.[4]

Experimental Protocols

This section provides a detailed protocol for the analysis of N-acetylsulfanilamide in water samples using solid-phase extraction (SPE) followed by LC-MS/MS, with N-Acetylsulfanilamide-13C6 as the internal standard.

Materials and Reagents

• Standards: N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 analytical standards.

• Solvents: LC-MS grade methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid (LC-MS grade), ammonium (B1175870) hydroxide (B78521) (analytical grade), and disodium (B8443419) ethylenediaminetetraacetate (B1237979) (Na2EDTA).

• SPE Cartridges: Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges (e.g., 500 mg, 6 mL).[5]

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store at 4°C for up to 7 days. For longer storage, freeze at -20°C.

• Sample Pre-treatment:

  • Measure 500 mL of the water sample.[5]

  • Add Na2EDTA to a final concentration of 0.5 g/L to chelate metal ions.[3]

  • Adjust the sample pH to between 4 and 7 with diluted formic acid or ammonium hydroxide.[1]

  • Spike the sample with a known concentration of N-Acetylsulfanilamide-13C6 internal standard solution (e.g., 100 ng/L).

• SPE Cartridge Conditioning:

  • Condition the HLB SPE cartridge by passing 6 mL of methanol followed by 6 mL of LC-MS grade water.[5]

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.[1]

• Washing:

  • Wash the cartridge with 6 mL of LC-MS grade water to remove interfering substances.[5]

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution:

  • Elute the retained analytes with two 4 mL aliquots of methanol.[5]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[1]

  • Reconstitute the residue in 1 mL of a methanol/water (50:50, v/v) solution.[5]

  • Vortex the reconstituted sample and filter it through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A typical gradient would start with a low percentage of organic phase (B), ramp up to a high percentage to elute the analytes, and then return to the initial conditions for column re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both N-acetylsulfanilamide and N-Acetylsulfanilamide-13C6 for quantification and confirmation. The specific m/z values for the precursor and product ions will need to be optimized for the specific instrument.

Visualizations

Experimental Workflow

Caption: Workflow for the analysis of N-acetylsulfanilamide in water.

Environmental Fate of Sulfonamides

Caption: Environmental fate and transformation of sulfonamides.

References

• 1. hpst.cz [hpst.cz]
• 2. Overview of sulfonamide biodegradation and the relevant pathways and microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acgpubs.org [acgpubs.org]
• 5. agilent.com [agilent.com]

N-Acetylsulfanilamide-13C6 Analytical Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of N-Acetylsulfanilamide-13C6 as an analytical standard. This stable isotope-labeled internal standard is an essential tool for the accurate quantification of N-acetylsulfanilamide in various biological matrices, aiding in pharmacokinetic, drug metabolism, and toxicology studies.

Certificate of Analysis (Representative Data)

As a specific Certificate of Analysis for a particular lot number is not publicly available, the following table summarizes the typical quantitative data provided for a high-quality N-Acetylsulfanilamide-13C6 analytical standard. Researchers should always refer to the certificate provided by the supplier for lot-specific data.

Parameter	Specification	Representative Value
Identity
1H NMR	Conforms to structure	Conforms
Mass Spectrometry	Consistent with expected mass	Conforms
Purity
Purity by HPLC	≥98%	99.5%
Chemical Purity	≥98%	99.6%
Isotopic Enrichment
Isotopic Purity	≥99 atom % 13C	99.2 atom % 13C
Physical Properties
Appearance	White to off-white solid	White solid
Molecular Formula	C2¹³C6H10N2O3S	C2¹³C6H10N2O3S
Molecular Weight	220.24 g/mol	220.24 g/mol

Application Notes

Mechanism of Action of the Parent Compound (Sulfanilamide)

N-acetylsulfanilamide is the primary metabolite of the antibiotic sulfanilamide (B372717). Sulfanilamide exerts its bacteriostatic effect by acting as a competitive inhibitor of the bacterial enzyme dihydropteroate (B1496061) synthase (DHPS). This enzyme is crucial for the synthesis of folic acid, an essential nutrient for bacterial growth and replication. By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfanilamide blocks the production of dihydropteroate, a precursor to folic acid. Eukaryotic cells, including human cells, are unaffected as they obtain folic acid from their diet and do not possess the DHPS enzyme.

Metabolism of Sulfanilamide

Sulfanilamide undergoes metabolism in the liver, primarily through N-acetylation, to form N-acetylsulfanilamide. This reaction is catalyzed by the N-acetyltransferase (NAT) enzyme. The rate of this metabolic process can vary among individuals, leading to different pharmacokinetic profiles. N-acetylsulfanilamide generally has lower antibacterial activity than the parent compound but can contribute to the overall toxicological profile. The use of N-Acetylsulfanilamide-13C6 as an internal standard allows for the precise measurement of this metabolite, which is crucial for understanding the disposition of sulfanilamide in vivo.

Experimental Protocols

Quantitative Analysis of N-Acetylsulfanilamide in Human Plasma by LC-MS/MS

This protocol describes a method for the quantification of N-acetylsulfanilamide in human plasma using N-Acetylsulfanilamide-13C6 as an internal standard (IS). The method involves protein precipitation for sample preparation followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Materials and Reagents

• N-Acetylsulfanilamide analytical standard

• N-Acetylsulfanilamide-13C6 analytical standard (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-acetylsulfanilamide and N-Acetylsulfanilamide-13C6 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of N-acetylsulfanilamide by serial dilution of the primary stock solution with a 50:50 (v/v) mixture of methanol and water.

• Internal Standard Working Solution (1 µg/mL): Dilute the N-Acetylsulfanilamide-13C6 primary stock solution with a 50:50 (v/v) mixture of methanol and water to obtain a final concentration of 1 µg/mL.

3. Sample Preparation

• Thaw plasma samples to room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the Internal Standard Working Solution (1 µg/mL).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see LC conditions).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: 5% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (example):

    • N-acetylsulfanilamide: Q1 (m/z) 215.0 -> Q3 (m/z) 156.0

    • N-Acetylsulfanilamide-13C6 (IS): Q1 (m/z) 221.0 -> Q3 (m/z) 162.0

  • Note: MRM transitions should be optimized for the specific instrument used.

5. Calibration and Quantification

• Prepare a calibration curve by spiking blank plasma with known concentrations of N-acetylsulfanilamide working standards and processing them alongside the unknown samples.

• Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibrators.

• Use a linear regression model to determine the concentrations of N-acetylsulfanilamide in the unknown samples.

Application Notes and Protocols: Custom Synthesis of N-Acetylsulfanilamide-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the custom synthesis of N-Acetylsulfanilamide-¹³C₆, an isotopically labeled internal standard crucial for pharmacokinetic studies, metabolism research, and clinical mass spectrometry. The protocols herein detail a robust synthetic workflow, starting from commercially available ¹³C₆-labeled aniline. This application note also discusses the utility of this stable isotope-labeled compound in quantitative bioanalysis, serving as an ideal internal standard to correct for matrix effects and variations in sample processing. The detailed methodologies, data tables, and workflow diagrams are intended to enable researchers to reproduce this synthesis and apply the product in their analytical studies.

Introduction

N-Acetylsulfanilamide is the primary metabolite of sulfanilamide, an early class of antibiotics. The use of stable isotope-labeled analogues, such as N-Acetylsulfanilamide-¹³C₆, is indispensable for modern drug metabolism and pharmacokinetic (DMPK) studies.[1] The incorporation of six ¹³C atoms into the benzene (B151609) ring provides a significant mass shift (+6 Da) from the unlabeled endogenous or administered compound, without altering its chemical and physical properties. This mass difference allows for precise and accurate quantification using mass spectrometry-based techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), by minimizing analytical variability.[2] The ¹³C₆ label is metabolically stable and does not suffer from the kinetic isotope effects that can be observed with deuterium (B1214612) labeling.

Applications

• Internal Standard in Bioanalytical Methods: N-Acetylsulfanilamide-¹³C₆ is an ideal internal standard for the quantification of N-acetylsulfanilamide and related sulfonamide drugs in biological matrices like plasma, urine, and tissue homogenates.[1]

• Metabolic Fate and Pharmacokinetic Studies: This labeled compound can be used as a tracer to elucidate the metabolic pathways and determine the pharmacokinetic profile (absorption, distribution, metabolism, and excretion) of sulfonamide drugs.

• Drug-Drug Interaction Studies: It can be employed to accurately measure the impact of co-administered drugs on the metabolism of sulfanilamides.

• Environmental Contaminant Analysis: As a certified reference material, it aids in the accurate quantification of N-acetylsulfanilamide as an environmental transformation product of certain pesticides.[3]

Synthetic Workflow

The custom synthesis of N-Acetylsulfanilamide-¹³C₆ is a multi-step process that begins with ¹³C₆-aniline. The overall workflow involves the protection of the amino group, introduction of the sulfonyl chloride functionality, amination to form the sulfonamide, and final deprotection/re-acetylation.

Caption: Synthetic workflow for N-Acetylsulfanilamide-¹³C₆.

Experimental Protocols

Step 1: Synthesis of Acetanilide-¹³C₆

This step involves the protection of the amino group of aniline-¹³C₆ by acetylation.

Materials:

• Aniline-¹³C₆ (1.0 eq)

• Acetic anhydride (1.2 eq)

• Pyridine (1.5 eq)

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve Aniline-¹³C₆ in dichloromethane in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine, followed by the dropwise addition of acetic anhydride.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude Acetanilide-¹³C₆.

Step 2: Synthesis of 4-Acetamidobenzenesulfonyl chloride-¹³C₆

This step introduces the sulfonyl chloride group onto the ¹³C₆-labeled aromatic ring.

Materials:

• Acetanilide-¹³C₆ (1.0 eq)

• Chlorosulfonic acid (5.0 eq)

• Thionyl chloride (optional, for improved yield)

• Ice-cold water

Procedure:

• In a fume hood, carefully add Acetanilide-¹³C₆ in small portions to an excess of chlorosulfonic acid at 0 °C.

• After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to 60-70 °C for 2-3 hours.

• Monitor the reaction by taking a small aliquot, quenching it with ice, and analyzing the precipitate by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring to precipitate the product.

• Filter the solid precipitate and wash thoroughly with cold water to remove excess acid.

• Dry the resulting 4-Acetamidobenzenesulfonyl chloride-¹³C₆ under vacuum. This intermediate is often used immediately in the next step due to its reactivity.

Step 3: Synthesis of N-Acetylsulfanilamide-¹³C₆

This step forms the sulfonamide group.

Materials:

• 4-Acetamidobenzenesulfonyl chloride-¹³C₆ (1.0 eq)

• Concentrated aqueous ammonia (excess)

• Dilute sulfuric acid

Procedure:

• Cautiously add the crude 4-Acetamidobenzenesulfonyl chloride-¹³C₆ to an excess of concentrated aqueous ammonia with cooling.[4]

• A vigorous reaction will occur. Stir the resulting paste until it becomes a smooth slurry.[4]

• Heat the mixture to 70 °C for 30 minutes.[4]

• Cool the mixture and neutralize it with dilute sulfuric acid to precipitate the product.[4]

• Filter the crude N-Acetylsulfanilamide-¹³C₆ and wash with cold water.[4]

Step 4: Purification and Characterization

Purification:

• The crude product can be purified by recrystallization from hot water to yield colorless crystals.[4]

• For high-purity material required for use as an analytical standard, further purification by preparative high-performance liquid chromatography (HPLC) may be necessary.

Characterization:

• Mass Spectrometry (MS): Confirm the molecular weight (expected M.W. ~220.20 g/mol ) and isotopic enrichment by high-resolution mass spectrometry.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure. The ¹³C NMR will show characteristic enriched signals for the aromatic carbons.

• Purity Analysis (HPLC): Determine the chemical purity using a validated HPLC method.

Quantitative Data Summary

Parameter	Target Value
Chemical Purity	>98% (by HPLC)
Isotopic Purity	>99 atom % ¹³C
Overall Yield	20-30% (from Aniline-¹³C₆)
Molecular Formula	C₂¹³C₆H₁₀N₂O₃S
Molecular Weight	220.20 g/mol
Appearance	White to off-white solid

Logical Relationship Diagram

Caption: Synthesis and purification logic for N-Acetylsulfanilamide-¹³C₆.

Conclusion

The described synthetic protocol provides a reliable method for the custom synthesis of N-Acetylsulfanilamide-¹³C₆. The resulting high-purity labeled compound is an essential tool for researchers in drug development and related fields, enabling accurate and precise quantification of N-acetylsulfanilamide in complex biological matrices. The use of this internal standard will contribute to the generation of high-quality bioanalytical data, supporting preclinical and clinical studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. Buy N4-Acetylsulfanilamide-(ring-13C6), VETRANAL(TM), analytical standard [smolecule.com]

Application Notes and Protocols for N-Acetylsulfanilamide-13C6: Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the appropriate storage, handling, and stability testing of N-Acetylsulfanilamide-13C6. The information is critical for ensuring the integrity of the compound in research and throughout the drug development process. The protocols outlined below are based on established methodologies for sulfonamide antibiotics and isotopically labeled compounds.

Storage and Handling

Proper storage and handling are paramount to maintain the chemical and isotopic purity of N-Acetylsulfanilamide-13C6.

1.1. Recommended Storage Conditions

N-Acetylsulfanilamide-13C6 should be stored under controlled conditions to prevent degradation. The following table summarizes the recommended storage temperatures and expected stability for the compound in both solid and solution forms.

Form	Storage Temperature	Expected Stability
Solid (Powder)	-20°C	Up to 3 years
4°C	Up to 2 years
Room Temperature	Stable for short periods (e.g., shipping)
Solution in Solvent	-80°C	Up to 6 months
-20°C	Up to 1 month

1.2. Handling Precautions

• Hygroscopicity: While not highly hygroscopic, it is good practice to handle the solid form in a dry environment (e.g., a glove box with an inert atmosphere) to minimize moisture absorption.

• Light Sensitivity: Protect the compound from prolonged exposure to light. Store in amber vials or light-blocking containers.

• Solution Preparation: For preparing stock solutions, dimethyl sulfoxide (B87167) (DMSO) is a common solvent. Ensure the solvent is anhydrous to prevent hydrolysis. For aqueous solutions, use purified water (e.g., deionized or distilled).

Stability Profile and Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of N-Acetylsulfanilamide-13C6 and to develop stability-indicating analytical methods. These studies involve subjecting the compound to stress conditions more severe than those encountered during routine storage. The goal is typically to achieve 5-20% degradation to identify potential degradation products.

2.1. Summary of Forced Degradation Data (Representative Data for Related Sulfonamides)

The following table summarizes representative degradation data for sulfonamides under various stress conditions. This data is illustrative and the actual degradation of N-Acetylsulfanilamide-13C6 may vary.

Stress Condition	Reagent/Condition	Duration	Temperature	Representative Degradation (%)	Potential Degradation Products
Acidic Hydrolysis	0.1 M HCl	24 hours	80°C	10 - 15%	Sulfanilamide, Acetic Acid
Basic Hydrolysis	0.1 M NaOH	8 hours	60°C	15 - 20%	Sulfanilamide, Acetic Acid
Oxidative Degradation	3% H₂O₂	24 hours	Room Temperature	5 - 10%	N-Oxidized and hydroxylated derivatives
Thermal Degradation	Solid State	48 hours	105°C	< 5%	Minimal degradation
Photodegradation	UV light (254 nm)	7 days	Room Temperature	20 - 30%	Isomeric and cleaved products

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies on N-Acetylsulfanilamide-13C6.

3.1. Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Acetylsulfanilamide-13C6 and dissolve it in 10 mL of a suitable solvent (e.g., methanol (B129727) or acetonitrile) in a calibrated volumetric flask.

• Working Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the same solvent in a calibrated volumetric flask.

3.2. Forced Degradation Experimental Workflow

Caption: Experimental workflow for forced degradation studies.

3.3. Hydrolytic Degradation Protocol

• Acidic Hydrolysis:

  • To 1 mL of the working solution, add 1 mL of 0.1 M HCl.

  • Incubate the mixture in a water bath at 80°C for 24 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M NaOH.

  • Dilute to a final volume of 10 mL with the mobile phase.

• Basic Hydrolysis:

  • To 1 mL of the working solution, add 1 mL of 0.1 M NaOH.

  • Incubate the mixture in a water bath at 60°C for 8 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M HCl.

  • Dilute to a final volume of 10 mL with the mobile phase.

3.4. Oxidative Degradation Protocol

• To 1 mL of the working solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute to a final volume of 10 mL with the mobile phase.

3.5. Thermal Degradation Protocol

• Place a known amount of solid N-Acetylsulfanilamide-13C6 in a petri dish.

• Expose the sample to a temperature of 105°C in a hot air oven for 48 hours.

• After cooling, dissolve an appropriate amount of the solid in the mobile phase to achieve a concentration of approximately 10 µg/mL.

3.6. Photolytic Degradation Protocol

• Expose the working solution in a quartz cuvette to UV light (e.g., 254 nm) in a photostability chamber for 7 days.

• A control sample should be wrapped in aluminum foil and kept under the same conditions to serve as a dark control.

• Dilute the exposed solution as needed with the mobile phase before analysis.

3.7. Stability-Indicating HPLC Method (Illustrative)

A stability-indicating method is crucial for separating the parent compound from its degradation products. The following is an example of a reversed-phase HPLC method that can be optimized for N-Acetylsulfanilamide-13C6.

Parameter	Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (with 0.1% formic acid), gradient elution
Gradient	10% to 90% Acetonitrile over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm and/or Mass Spectrometry (MS)
Injection Volume	10 µL

Mechanism of Action: Sulfonamide Signaling Pathway

N-Acetylsulfanilamide is a metabolite of sulfanilamide. Sulfonamides act as antimicrobial agents by competitively inhibiting dihydropteroate (B1496061) synthase (DHPS), an enzyme essential for the synthesis of folic acid in bacteria. Folic acid is a vital precursor for the synthesis of nucleotides and amino acids.

Caption: Sulfonamides competitively inhibit bacterial folic acid synthesis.

By following these guidelines and protocols, researchers can ensure the quality and reliability of their studies involving N-Acetylsulfanilamide-13C6. The provided information serves as a robust starting point for developing and validating in-house procedures for stability assessment.

Technical Notes & Optimization

Technical Support Center: Enhancing N-Acetylsulfanilamide-13C6 Signal Intensity in Mass Spectrometry

Welcome to the technical support center for optimizing the mass spectrometry (MS) signal of N-Acetylsulfanilamide-13C6. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during bioanalytical method development and sample analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low signal intensity for N-Acetylsulfanilamide-13C6 in my LC-MS/MS assay?

A1: Low signal intensity for N-Acetylsulfanilamide-13C6 can stem from several factors, including inefficient ionization, ion suppression due to matrix effects, suboptimal sample preparation, and incorrect instrument parameters. It is also crucial to ensure the purity and concentration of your analytical standard.

Q2: Why is a stable isotope-labeled internal standard like N-Acetylsulfanilamide-13C6 important?

A2: A stable isotope-labeled internal standard (SIL-IS) like N-Acetylsulfanilamide-13C6 is considered the gold standard in quantitative bioanalysis. Because it has nearly identical physicochemical properties to the unlabeled analyte, it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects. This allows for accurate correction of variations during sample preparation and analysis, leading to more precise and accurate quantification.[1][2]

Q3: Can the choice of mobile phase significantly impact the signal intensity?

A3: Absolutely. The mobile phase composition, including organic solvent, aqueous component, and additives, plays a critical role in the ionization efficiency of N-Acetylsulfanilamide-13C6. The use of volatile additives like formic acid, acetic acid, ammonium (B1175870) formate, or ammonium acetate (B1210297) can significantly enhance protonation in positive ion mode, leading to a stronger signal.[3][4][5]

Q4: What is the benefit of using a protein precipitation sample preparation method?

A4: Protein precipitation is a straightforward and rapid technique for removing the bulk of proteins from biological samples like plasma.[6] This method can reduce matrix effects and prevent contamination of the LC column and MS source, thereby improving signal intensity and reproducibility.

Q5: When should I consider using Solid Phase Extraction (SPE) over protein precipitation?

A5: Solid Phase Extraction (SPE) is a more selective sample preparation technique that can provide a cleaner extract compared to protein precipitation. It is particularly useful when significant matrix effects are observed or when lower limits of quantification are required. SPE can effectively remove interfering endogenous components, leading to reduced ion suppression and enhanced signal-to-noise ratios.[7][8]

Troubleshooting Guides

Issue 1: Poor or Inconsistent Signal Intensity

This guide will walk you through a systematic approach to diagnosing and resolving low signal intensity for N-Acetylsulfanilamide-13C6.

Troubleshooting Workflow

A troubleshooting workflow for low signal intensity.

Step 1: Verify Internal Standard Integrity Ensure that the N-Acetylsulfanilamide-13C6 standard is of high purity, has been stored correctly, and the concentration of the spiking solution is accurate.

Step 2: Optimize Mass Spectrometry Parameters The settings of the electrospray ionization (ESI) source are critical for achieving a strong signal. Below are typical starting parameters for sulfonamides that can be optimized for your specific instrument.

Table 1: Recommended Starting ESI-MS/MS Parameters for Sulfonamides

Parameter	Setting
Ionization Mode	Positive
Gas Temperature	350 °C
Gas Flow	10.5 L/min
Nebulizer Pressure	53 psig
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage (Vcap)	4000 V
Nozzle Voltage	0 V
These parameters are based on typical values for sulfonamide analysis and should be optimized for your specific instrument and experimental conditions.[9]

Step 3: Optimize Mobile Phase Composition The choice of mobile phase additives can significantly enhance the signal. For N-Acetylsulfanilamide, which is amenable to positive ionization, acidic modifiers are beneficial.

Table 2: Mobile Phase Compositions for Enhanced Signal Intensity

Mobile Phase A	Mobile Phase B	Expected Outcome
0.1% Formic Acid in Water	0.1% Formic Acid in Acetonitrile (B52724)	Good protonation, widely used for sulfonamides.[9]
5 mM Ammonium Formate + 0.01% Formic Acid in Water	Methanol (B129727) + 0.01% Formic Acid	Provides buffering capacity and can improve peak shape.[10]
10 mM Ammonium Acetate in Water	Acetonitrile	Can enhance signal for certain analytes and improve reproducibility.[4][5]

Step 4: Evaluate and Refine Sample Preparation If you are still experiencing low signal after optimizing the instrument parameters and mobile phase, your sample preparation method may be the source of the issue. High matrix effects can suppress the ionization of your analyte.

Issue 2: High Matrix Effects and Ion Suppression

This guide provides detailed protocols for two common sample preparation techniques to reduce matrix effects and improve the signal intensity of N-Acetylsulfanilamide-13C6.

Workflow for Minimizing Matrix Effects

A workflow for reducing matrix effects in sample preparation.

Detailed Experimental Protocols

Protocol 1: Protein Precipitation

This protocol is a rapid and effective method for removing the majority of proteins from plasma samples.[6]

Materials:

• Plasma samples (containing N-Acetylsulfanilamide)

• N-Acetylsulfanilamide-13C6 internal standard spiking solution

• Acetonitrile (LC-MS grade), chilled

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add the appropriate volume of N-Acetylsulfanilamide-13C6 internal standard solution.

• Add 300 µL of chilled acetonitrile to the plasma sample.

• Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge the tube at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant and transfer it to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex briefly and inject into the LC-MS/MS system.

Protocol 2: Solid Phase Extraction (SPE)

This protocol provides a more thorough cleanup for complex matrices, leading to a cleaner extract and potentially higher signal intensity.

Materials:

• Plasma samples (containing N-Acetylsulfanilamide)

• N-Acetylsulfanilamide-13C6 internal standard spiking solution

• Reversed-phase SPE cartridges (e.g., C18, 100 mg)

• Methanol (LC-MS grade)

• Deionized water

• Elution solvent (e.g., 90:10 acetonitrile:methanol with 0.1% formic acid)

• SPE manifold

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • To 500 µL of plasma, add the N-Acetylsulfanilamide-13C6 internal standard.

  • Add 500 µL of 4% phosphoric acid in water and vortex to mix. This step helps to disrupt protein binding.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge. Do not let the cartridge dry out.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte and internal standard with 1 mL of the elution solvent.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex briefly and inject into the LC-MS/MS system.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. An LC-MS Assay with Isocratic Separation and On-line Solid Phase Extraction to Improve the Routine Therapeutic Drug Monitoring of Busulfan in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biocompare.com [biocompare.com]
• 9. journalofchemistry.org [journalofchemistry.org]
• 10. agilent.com [agilent.com]

Technical Support Center: N-Acetylsulfanilamide-13C6 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using N-Acetylsulfanilamide-13C6 as an internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetylsulfanilamide-13C6 and why is it used as an internal standard?

A1: N-Acetylsulfanilamide-13C6 is a stable isotope-labeled (SIL) version of N-Acetylsulfanilamide, where six Carbon-12 atoms are replaced with Carbon-13 atoms. This labeling makes it heavier than the unlabeled analyte. In quantitative mass spectrometry, a known amount of the SIL internal standard is added to samples. Because it is chemically and physically almost identical to the analyte, it co-elutes during chromatography and experiences similar ionization efficiency and potential matrix effects. By measuring the ratio of the analyte signal to the internal standard signal, variations during sample preparation and analysis can be normalized, leading to highly accurate and precise quantification.[1]

Q2: What are the typical mass transitions for N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 in LC-MS/MS analysis?

A2: While optimal mass transitions should be determined empirically on your instrument, common precursor and product ions are listed below. The precursor ion is typically the protonated molecule [M+H]+.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Acetylsulfanilamide	215.0	156.0	15-25
92.0	20-30
N-Acetylsulfanilamide-13C6	221.0	162.0	15-25
98.0	20-30
Note: These values are illustrative and should be optimized for your specific instrument and conditions.

Q3: What are the recommended storage conditions for N-Acetylsulfanilamide-13C6?

A3: N-Acetylsulfanilamide-13C6 is generally stable when stored correctly. For long-term storage, it is recommended to store the solid material at -20°C. Stock solutions should also be stored at -20°C or -80°C to minimize degradation. Avoid repeated freeze-thaw cycles of stock solutions.[2]

Troubleshooting Common Issues

This section addresses specific problems you might encounter during the quantification of N-Acetylsulfanilamide using N-Acetylsulfanilamide-13C6 as an internal standard.

Issue 1: Poor or No Signal for N-Acetylsulfanilamide-13C6

Q: I am observing a very weak or no signal for my N-Acetylsulfanilamide-13C6 internal standard. What are the possible causes and how can I troubleshoot this?

A: Low or no signal from your SIL internal standard can stem from several factors, from sample preparation to instrument settings.

Troubleshooting Steps:

• Verify Internal Standard Concentration and Integrity:

  • Incorrect Concentration: Prepare a fresh working solution of N-Acetylsulfanilamide-13C6 from your stock. Double-check all dilution calculations and ensure accurate pipetting.

  • Degradation: If the stock solution has been stored improperly or for an extended period, consider preparing a fresh stock from the solid material.

• Optimize Mass Spectrometer Settings:

  • Direct Infusion: A direct infusion of the internal standard solution into the mass spectrometer is a quick way to verify its signal and optimize parameters like collision energy and source settings.[1]

  • Check MRM Transitions: Ensure the correct precursor and product ions for N-Acetylsulfanilamide-13C6 are entered into your acquisition method.

• Investigate Chromatographic Performance:

  • Peak Shape: Poor peak shape (e.g., broad or tailing peaks) can lead to a lower apparent signal intensity. This could be due to column degradation, an inappropriate mobile phase, or issues with the sample solvent.

  • Retention Time: Verify that the retention time of the internal standard is consistent and within the expected window. A significant shift could indicate a problem with the LC system.

• Assess for Matrix Effects:

  • Ion Suppression: Components from your sample matrix can co-elute with your internal standard and suppress its ionization in the mass spectrometer source, leading to a reduced signal. A more thorough sample cleanup may be necessary.

Troubleshooting Flowchart for Poor Internal Standard Signal

Caption: Troubleshooting workflow for poor internal standard signal.

Issue 2: High Variability in Internal Standard Response

Q: The peak area of my N-Acetylsulfanilamide-13C6 is highly variable across my sample batch. What could be causing this and how can I improve consistency?

A: Inconsistent internal standard response can significantly impact the accuracy and precision of your results.

Troubleshooting Steps:

• Evaluate Sample Preparation Consistency:

  • Pipetting Errors: Ensure consistent and accurate addition of the internal standard to every sample, standard, and quality control. Use calibrated pipettes.

  • Extraction Inconsistency: If using solid-phase extraction (SPE) or liquid-liquid extraction (LLE), ensure that each sample is treated identically. Inconsistent vortexing, phase separation, or elution can lead to variability.

• Investigate Matrix Effects:

  • Differential Matrix Effects: The composition of your biological matrix can vary from sample to sample, leading to different degrees of ion suppression or enhancement for your internal standard.

  • Mitigation: A more robust sample preparation method that effectively removes matrix components is often the solution. Consider optimizing your protein precipitation or SPE protocol.

• Check for Instrument Instability:

  • LC System: Leaks in the LC system can cause fluctuations in flow rate and retention times, leading to variable peak areas.

  • MS Source: A dirty or contaminated ion source can lead to a gradual decrease or erratic signal intensity over the course of an analytical run. Cleaning the ion source is recommended.

Logical Diagram for Investigating IS Variability

Caption: Decision process for troubleshooting high internal standard variability.

Issue 3: Poor Linearity of the Calibration Curve

Q: My calibration curve for N-Acetylsulfanilamide is not linear. What are the potential causes?

A: Non-linearity can arise from several sources, including issues with the internal standard, matrix effects, or detector saturation.

Troubleshooting Steps:

• Isotopic Contribution/Crosstalk:

  • Problem: At high concentrations of the analyte (N-Acetylsulfanilamide), the natural isotopic abundance of heavy isotopes can contribute to the signal of the internal standard (N-Acetylsulfanilamide-13C6), and vice versa. This "crosstalk" can affect the accuracy of the response ratio.

  • Solution: Ensure that the concentration of the internal standard is appropriate and does not contain significant unlabeled impurities.

• Matrix Effects:

  • Problem: If the matrix effect is not consistent across the concentration range of your calibration standards, it can lead to a non-linear response.

  • Solution: Improve your sample preparation to remove interfering matrix components. Using a stable isotope-labeled internal standard like N-Acetylsulfanilamide-13C6 should help compensate for matrix effects, but severe effects can still be problematic.[3][4]

• Detector Saturation:

  • Problem: At the high end of your calibration curve, the mass spectrometer detector may become saturated, leading to a plateau in the signal response.

  • Solution: Dilute your higher concentration standards or reduce the injection volume.

Experimental Protocols

Protocol 1: Protein Precipitation for Plasma Samples

This protocol is a rapid and simple method for removing the majority of proteins from plasma samples.

Materials:

• Human plasma (or other biological fluid)

• N-Acetylsulfanilamide-13C6 internal standard working solution

• Ice-cold acetonitrile (B52724) (ACN) with 0.1% formic acid

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 20 µL of N-Acetylsulfanilamide-13C6 internal standard working solution.

• Add 400 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[5]

• Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and inject into the LC-MS/MS system.

Workflow for Protein Precipitation

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children - PMC [pmc.ncbi.nlm.nih.gov]

N-Acetylsulfanilamide-13C6 solubility problems and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with N-Acetylsulfanilamide-13C6.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetylsulfanilamide-13C6 and why is its solubility important?

N-Acetylsulfanilamide-13C6 is a stable isotope-labeled version of N-Acetylsulfanilamide, a metabolite of sulfonamide antibiotics. Its solubility is a critical factor in a variety of experimental settings, including in vitro assays, cell culture studies, and in vivo animal models. Ensuring the compound is fully dissolved is essential for accurate dosing, achieving desired therapeutic concentrations, and obtaining reliable experimental results. Poor solubility can lead to inaccurate data, precipitation of the compound, and reduced bioavailability.

Q2: I am having trouble dissolving N-Acetylsulfanilamide-13C6. What are the initial troubleshooting steps?

If you are encountering solubility issues, we recommend a systematic approach to identify the root cause. Our troubleshooting workflow, outlined below, provides a step-by-step guide to resolving common problems. The initial steps involve verifying the solvent choice, ensuring the correct solvent-to-solute ratio, and applying gentle heating or sonication.

Troubleshooting Guide

Issue: Precipitate observed in my N-Acetylsulfanilamide-13C6 solution.

This is a common issue that can arise from several factors, including solvent choice, concentration, temperature, and pH. Follow the troubleshooting workflow below to diagnose and resolve the problem.

Data Presentation: Solubility of N-Acetylsulfanilamide

The following table summarizes the known solubility of N-Acetylsulfanilamide in various solvents. Please note that the solubility of the 13C6-labeled version is expected to be very similar to the unlabeled compound.

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	~66.67 mg/mL[1]	Ultrasonic assistance may be needed. Use of newly opened, non-hygroscopic DMSO is recommended.[1]
Dimethylformamide (DMF)	~30 mg/mL[2][3]	-
DMSO:PBS (pH 7.2) (1:10)	~0.09 mg/mL[2][3]	For aqueous buffers, it is recommended to first dissolve the compound in DMSO.[2]
Methanol	Slightly soluble[4]	-
Water	Slightly soluble[4][5][6]	-
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[1]	A clear solution can be achieved.[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[1]	A clear solution can be achieved.[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL[1]	A clear solution can be achieved.[1]

Experimental Protocols

Here are detailed methodologies for key experiments to enhance the solubility of N-Acetylsulfanilamide-13C6.

Protocol 1: Preparation of a Stock Solution using a Co-Solvent System

This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in aqueous media for in vitro or in vivo studies.

Materials:

• N-Acetylsulfanilamide-13C6

• Dimethyl Sulfoxide (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline solution (0.9% NaCl in water)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Pipettes

Procedure:

• Weigh the desired amount of N-Acetylsulfanilamide-13C6 and place it in a sterile tube.

• Add DMSO to the tube to create a 10% DMSO solution relative to the final desired volume.

• Vortex the mixture until the compound is completely dissolved. Gentle heating (37°C) or sonication can be applied if necessary.

• Add PEG300 to the solution to a final concentration of 40%. Mix thoroughly.

• Add Tween-80 to a final concentration of 5%. Mix thoroughly.

• Finally, add saline to reach the final desired volume (45% of the total volume).

• The final solution should be clear. If any precipitation occurs, the concentration may be too high for this specific co-solvent system.

Protocol 2: Enhancing Aqueous Solubility using pH Adjustment

The solubility of sulfonamides can be influenced by the pH of the solution. This protocol describes how to determine and utilize the optimal pH for dissolution.

Materials:

• N-Acetylsulfanilamide-13C6

• Purified water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• pH meter

• Stir plate and stir bar

• Filtration apparatus (e.g., 0.22 µm syringe filter)

Procedure:

• Prepare a suspension of N-Acetylsulfanilamide-13C6 in purified water at a concentration slightly above its expected solubility.

• Place the suspension on a stir plate and begin stirring.

• Slowly add 0.1 M NaOH dropwise to the suspension while monitoring the pH. Observe for any increase in clarity, indicating improved solubility.

• If the compound is acidic, its solubility will increase at a higher pH. Continue to add NaOH until the compound is fully dissolved. Record the final pH.

• Conversely, if the compound is basic, its solubility will increase at a lower pH. In this case, use 0.1 M HCl to lower the pH.

• Once the optimal pH for dissolution is determined, you can prepare your experimental solutions by buffering the solvent to this pH before adding the compound.

• Filter the final solution to remove any undissolved particles.

Protocol 3: Preparation of a Solid Dispersion by Solvent Evaporation

Solid dispersion is a technique used to improve the dissolution rate and bioavailability of poorly soluble compounds by dispersing them in a hydrophilic carrier.

Materials:

• N-Acetylsulfanilamide-13C6

• A suitable hydrophilic carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG))

• A common solvent that dissolves both the compound and the carrier (e.g., ethanol, methanol)

• Rotary evaporator or a vacuum oven

• Mortar and pestle

Procedure:

• Dissolve both N-Acetylsulfanilamide-13C6 and the hydrophilic carrier in the chosen common solvent in a round-bottom flask.

• Once both components are fully dissolved, evaporate the solvent using a rotary evaporator or by placing the solution in a vacuum oven at a controlled temperature.

• The resulting solid mass is the solid dispersion.

• Grind the solid dispersion into a fine powder using a mortar and pestle.

• This powder can then be used for dissolution studies or formulated into various dosage forms.

Visualizations

Troubleshooting Workflow for Solubility Issues

Caption: A step-by-step workflow to troubleshoot solubility issues.

Logical Relationship of Solubility Enhancement Techniques

Caption: Decision tree for choosing a solubility enhancement method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. N-4-Acetylsulfanilamide [chembk.com]
• 5. N-Acetylsulfanilamide [chembk.com]
• 6. CAS 121-61-9 MFCD00035784-4-Acetamidobenzenesulfonamide 4-乙酰氨基苯磺酰胺 -LabNovo [labnovo.com]

Optimizing LC gradient for N-Acetylsulfanilamide separation

Welcome to the technical support center for optimizing Liquid Chromatography (LC) methods for the separation of N-Acetylsulfanilamide. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the chromatographic separation of N-Acetylsulfanilamide.

Q1: Why is my N-Acetylsulfanilamide peak tailing?

Peak tailing, where a peak has a broad, drawn-out tail, is a common issue.[1] It can compromise the accuracy of your results by degrading resolution and making peak integration difficult.[2][3]

• Secondary Silanol (B1196071) Interactions: The most frequent cause of tailing for compounds like N-Acetylsulfanilamide is the interaction between the analyte and acidic silanol groups on the silica-based stationary phase.[4] These interactions are more pronounced when using older, less pure "Type-A" silica (B1680970) columns.[4]

• Mobile Phase pH: An incorrect mobile phase pH can influence the ionization state of both the analyte and the stationary phase, leading to tailing.[1][2] For basic compounds, ionized silanols are a primary cause of tailing.[2]

• Insufficient Buffer Concentration: The buffer helps maintain a constant ionization state for the analyte and suppresses the ionization of silanol groups.[4] If the buffer concentration is too low, these effects are diminished.

• Column Contamination: Accumulation of contaminants on the column inlet frit or within the column itself can lead to distorted peak shapes.[1][3]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in tailing peaks and a decrease in retention time.[3][5]

Solutions:

• Use a modern, high-purity silica-based column (e.g., "Type-B") or an end-capped column to minimize accessible silanol groups.[4]

• Adjust the mobile phase pH to suppress silanol ionization, typically by decreasing the pH.[4]

• Increase the buffer concentration. A concentration in the 10-25 mM range is often sufficient, but this should be determined empirically.[4]

• If contamination is suspected, reverse-flush the column (if permitted by the manufacturer) or replace the column and guard column.[3] Always filter samples and mobile phases to prevent particulate buildup.[5]

• Reduce the injection volume or the concentration of the sample.[5]

Q2: My peaks are broad and poorly resolved. How can I improve this?

Poor resolution can be caused by several factors, from the mobile phase composition to extra-column effects.

• Inadequate Solvent Strength: If the mobile phase is not strong enough (i.e., too low a percentage of organic solvent), analytes may interact too long with the stationary phase, causing broad peaks.[1]

• Extra-Column Volume: Excessive volume in the tubing, fittings, or detector flow cell outside of the column can cause peak broadening.[5] This is especially noticeable for early-eluting peaks.[6]

• Gradient Not Optimized: A poorly optimized gradient may not effectively focus the analyte bands as they travel through the column.

• Column Void: A void or channel in the column packing material can lead to distorted or split peaks for all analytes in the chromatogram.[2] This can be caused by silica dissolution at high pH (>7) or rapid pressure changes.[2]

Solutions:

• Increase the organic solvent percentage in your gradient to elute analytes more efficiently.

• Minimize the length and internal diameter of all tubing. Ensure all fittings are properly connected to avoid dead volume.

• Optimize the gradient slope. A shallower gradient can improve the separation of closely eluting peaks.

• If a column void is suspected, replace the column. To prevent voids, operate silica-based columns within a pH range of 2-8.[4]

Q3: I'm observing a drift in retention times. What could be the cause?

Retention time drift can make peak identification and quantification unreliable.

• Column Equilibration: Insufficient equilibration time between gradient runs is a common cause of shifting retention times. Reversed-phase chromatography typically requires 5 to 10 column volumes for equilibration.[6]

• Mobile Phase Composition: Small, unintended changes in the mobile phase composition, such as evaporation of the more volatile organic solvent, can cause drift. Always use freshly prepared mobile phases.[4]

• Temperature Fluctuations: Changes in column temperature can affect retention times.[6][7] Using a column oven provides a stable thermal environment.

• Flow Rate Inconsistency: A malfunctioning pump can lead to an unstable flow rate, directly impacting retention times.

Solutions:

• Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

• Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation.

• Use a thermostatically controlled column compartment.

• Check the pump for leaks and perform regular maintenance.

Q4: I am not seeing any peaks, or the signal is very low. What should I check?

• System Checks: Ensure the pump is on, there is enough mobile phase, and the injector is working correctly.[8]

• Detector Issues: A failing detector lamp or a contaminated flow cell can result in a low signal or excessive noise.[8]

• Sample Preparation: The analyte may have been lost during sample preparation or may not be soluble in the injection solvent. Dissolving the sample in the initial mobile phase is recommended.[9]

Solutions:

• Perform a basic system check of all HPLC components.

• Flush the detector flow cell. If the problem persists, the lamp may need replacement.[8]

• Review your sample preparation protocol and ensure the sample is fully dissolved in an appropriate solvent.

Data & Protocols

Quantitative Data Summary

The following tables provide starting points and troubleshooting guides for your method development.

Table 1: Typical Starting LC Conditions for Sulfonamide Separation

Parameter	Typical Setting	Notes
Column	C8 or C18, 250 x 4.6 mm, 5 µm	A C8 column may provide different selectivity compared to a C18.[10]
Mobile Phase A	Water with 0.1% Formic Acid or Phosphate Buffer	Formic acid is a volatile modifier suitable for LC-MS.
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile generally provides better peak shape and lower backpressure.
Gradient	5-95% B over 20-30 minutes	Start with a broad "scouting" gradient to determine elution times.[11]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	25-30 °C	Temperature can be adjusted to alter selectivity.[7]
Detection (UV)	265 nm	Based on the UV absorbance of sulfonamides.[10]
Injection Vol.	5-10 µL	Keep injection volume low to prevent overload.

Table 2: Troubleshooting Summary

Problem	Possible Cause	Recommended Solution
Peak Tailing	Secondary interactions with silanols	Use a high-purity, end-capped column; decrease mobile phase pH.[4]
Column overload	Reduce sample concentration or injection volume.[3]
Peak Fronting	Injection solvent stronger than mobile phase	Dissolve the sample in the initial mobile phase.[5]
Broad Peaks	Extra-column volume; slow gradient	Minimize tubing length; optimize gradient slope.[6]
Split Peaks	Partially blocked column frit; column void	Reverse-flush or replace the column.[2][3]
Retention Time Drift	Insufficient column equilibration	Increase equilibration time between runs (5-10 column volumes).[6]
Temperature fluctuations	Use a column oven to maintain a constant temperature.[6]
High Backpressure	Blockage in the system (frit, column)	Filter samples/mobile phase; backflush or replace the column.[5]

Experimental Protocols

Protocol 1: LC Gradient Method Development for N-Acetylsulfanilamide

This protocol outlines a systematic approach to developing a robust gradient separation method.

1. System Preparation:

• Use HPLC-grade solvents (e.g., water, acetonitrile) and additives (e.g., formic acid).[8] For LC-MS, use ultra-pure or MS-grade reagents to maximize sensitivity.

• Prepare Mobile Phase A: 0.1% Formic Acid in Water.

• Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Degas the mobile phases thoroughly before use.[8]

• Install a suitable column, such as a C18 (e.g., YMC-Triart C8 or equivalent).[10]

• Equilibrate the system with the initial mobile phase composition for at least 15-20 minutes or until a stable baseline is achieved.

2. Sample Preparation:

• Prepare a stock solution of N-Acetylsulfanilamide at approximately 1 mg/mL in a 50:50 mixture of water and acetonitrile.

• Dilute the stock solution to a working concentration (e.g., 10 µg/mL) using the initial mobile phase composition (e.g., 95% A: 5% B). This prevents peak distortion caused by a strong injection solvent.[5]

• Filter the final sample through a 0.22 µm syringe filter before injection.[8]

3. Initial Scouting Gradient:

• Set up a broad linear gradient to determine the approximate elution time and required organic solvent percentage for N-Acetylsulfanilamide.

• Gradient Program:

  • Time 0.0 min: 5% B
  • Time 20.0 min: 95% B
  • Time 22.0 min: 95% B
  • Time 22.1 min: 5% B
  • Time 30.0 min: 5% B (Re-equilibration)

• Inject the sample and record the chromatogram. Note the retention time (t_R) and the mobile phase composition at which the peak elutes.

4. Gradient Optimization:

• Based on the scouting run, design a more focused gradient. The goal is to create a shallower slope around the elution point of the analyte to maximize resolution from any impurities.

• Example Optimization: If the peak eluted at 10 minutes in the scouting run (at ~50% B), a new gradient could be:

  • Start the gradient at 5-10% below the elution composition.
  • End the gradient 5-10% above the elution composition.
  • Adjust the gradient time to control the steepness. A longer time creates a shallower gradient and generally increases resolution.

• Optimized Gradient Program:

  • Time 0.0 min: 40% B
  • Time 15.0 min: 60% B
  • Time 16.0 min: 95% B
  • Time 18.0 min: 95% B
  • Time 18.1 min: 40% B
  • Time 25.0 min: 40% B

• Further refinement can involve creating multi-step or segmented gradients to improve separation for complex samples.[12]

5. Method Validation:

• Once an optimal gradient is established, perform validation experiments to assess robustness by making small, deliberate changes to parameters like column temperature, flow rate, and mobile phase pH.[10]

Visualizations

The following diagrams illustrate common workflows for troubleshooting and method development.

Caption: Troubleshooting workflow for common HPLC peak shape issues.

Caption: Logical workflow for LC gradient method development.

References

• 1. uhplcs.com [uhplcs.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hplc.eu [hplc.eu]
• 5. agilent.com [agilent.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. academic.oup.com [academic.oup.com]
• 8. benchchem.com [benchchem.com]
• 9. welch-us.com [welch-us.com]
• 10. tis.wu.ac.th [tis.wu.ac.th]
• 11. mastelf.com [mastelf.com]
• 12. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: N-Acetylsulfanilamide-13C6 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of N-Acetylsulfanilamide-¹³C₆.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of N-Acetylsulfanilamide-¹³C₆?

Matrix effects are the alteration of ionization efficiency for a target analyte, such as N-Acetylsulfanilamide-¹³C₆, due to the presence of co-eluting compounds from the sample matrix.[1][2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the analytical method.[3][4] In the analysis of sulfonamides, ion suppression is a common phenomenon, particularly when using electrospray ionization (ESI).[5][6]

Q2: Why is a stable isotope-labeled internal standard like N-Acetylsulfanilamide-¹³C₆ used?

Stable isotope-labeled (SIL) internal standards, such as N-Acetylsulfanilamide-¹³C₆, are considered the gold standard for quantitative LC-MS/MS analysis.[7][8] Because they share the same physicochemical properties as the analyte of interest (N-Acetylsulfanilamide), they co-elute and experience the same degree of matrix effects.[7][9] By calculating the peak area ratio of the analyte to the SIL internal standard, the variability introduced by matrix effects can be effectively compensated for, leading to more accurate and reliable quantification.[8][10]

Q3: What are the common sources of matrix effects in biological samples?

Biological matrices like plasma, urine, and tissue are complex and contain numerous endogenous components that can cause matrix effects.[2] These include:

• Phospholipids: Abundant in plasma and tissue samples, they are a major cause of ion suppression.

• Salts and buffers: Can alter the properties of the ESI droplets and affect ionization.

• Endogenous metabolites: A wide range of small molecules that can co-elute with the analyte.

• Proteins: While often removed during sample preparation, residual proteins can still interfere.

Exogenous substances, such as anticoagulants or dosing vehicles, can also contribute to matrix effects.

Q4: How can I qualitatively assess if matrix effects are present in my assay?

A widely used qualitative technique is the post-column infusion experiment.[3] In this method, a constant flow of N-Acetylsulfanilamide is infused into the mass spectrometer after the analytical column. A blank, extracted sample matrix is then injected. Any dip or rise in the baseline signal at the retention time of N-Acetylsulfanilamide indicates the presence of ion suppression or enhancement, respectively.

Troubleshooting Guide

Problem 1: Poor sensitivity and inconsistent results for N-Acetylsulfanilamide-¹³C₆.

Possible Cause	Troubleshooting Step
Significant Ion Suppression	1. Optimize Sample Preparation: Employ a more rigorous sample cleanup method to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective than simple protein precipitation.[11][12] 2. Modify Chromatographic Conditions: Adjust the LC gradient to better separate N-Acetylsulfanilamide-¹³C₆ from the regions of ion suppression.[13] 3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of matrix components.[1]
Inefficient Ionization	1. Optimize MS Source Parameters: Adjust parameters such as gas temperature, gas flow, and nebulizer pressure to enhance the ionization of N-Acetylsulfanilamide-¹³C₆.[14] 2. Switch Ionization Mode: Although less common for sulfonamides, consider trying atmospheric pressure chemical ionization (APCI) as it can be less susceptible to matrix effects than ESI.[4]

Problem 2: High variability between replicate injections.

Possible Cause	Troubleshooting Step
Inconsistent Matrix Effects	1. Ensure Consistent Sample Preparation: Inconsistent extraction efficiencies can lead to varying levels of matrix components in the final extracts. Ensure the sample preparation protocol is followed precisely for all samples. 2. Use a Stable Isotope-Labeled Internal Standard: If not already in use, incorporating N-Acetylsulfanilamide-¹³C₆ as an internal standard is crucial to correct for sample-to-sample variations in matrix effects.[8][10]
Carryover	1. Optimize Wash Solvents: Use a strong wash solvent in the autosampler to effectively clean the injection needle and port between injections. 2. Inject Blanks: Run blank injections after high-concentration samples to confirm that there is no carryover.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spike

This protocol allows for the quantitative determination of the matrix effect.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆ into the final reconstitution solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆ into the final, dried extracts at the same concentration as Set A before reconstitution.

  • Set C (Matrix-Matched Calibration Standards): Spike N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆ into the blank biological matrix before the extraction process.

• Analyze the Samples: Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • A value of 1 indicates no matrix effect.

  • A value < 1 indicates ion suppression.

  • A value > 1 indicates ion enhancement.

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • This value should be close to 1, indicating the internal standard is effectively compensating for the matrix effect.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol provides a general procedure for cleaning up plasma samples to reduce matrix effects.

Methodology:

• Sample Pre-treatment: To 500 µL of plasma, add 500 µL of 4% phosphoric acid in water. Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M acetic acid.

  • Wash the cartridge with 1 mL of methanol.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes typical validation parameters for the analysis of sulfonamides in biological matrices, demonstrating the performance that can be achieved.

Parameter	Sulfadiazine	Sulfamethazine	Sulfamethoxazole
Linearity (r²)	> 0.99	> 0.99	> 0.99
Recovery (%)	85 - 110	88 - 105	90 - 112
Matrix Effect (%)	92 - 108	95 - 105	89 - 103
LOD (ng/mL)	0.1 - 0.5	0.1 - 0.5	0.1 - 0.5
LOQ (ng/mL)	0.5 - 1.0	0.5 - 1.0	0.5 - 1.0

Data is compiled from representative values found in the literature for sulfonamide analysis in various biological matrices.[10][15][16]

Visualizations

Caption: Experimental workflow for N-Acetylsulfanilamide-¹³C₆ analysis.

Caption: Mechanism of matrix effects in LC-MS/MS analysis.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. providiongroup.com [providiongroup.com]
• 5. Novel Ion Trap Scan Modes to Develop Criteria for On-Site Detection of Sulfonamide Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. romerlabs.com [romerlabs.com]
• 9. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. A liquid chromatography-mass spectrometry assay for analyzing sulfonamide antibacterials in cattle and fish muscle tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journalofchemistry.org [journalofchemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. acgpubs.org [acgpubs.org]

Troubleshooting poor peak shape for N-Acetylsulfanilamide-13C6

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of N-Acetylsulfanilamide-13C6.

Frequently Asked Questions (FAQs)

Q1: Why is my N-Acetylsulfanilamide-13C6 peak tailing?

Peak tailing is a common issue in chromatography and can arise from several factors.[1] For N-Acetylsulfanilamide-13C6, a polar compound, the primary cause is often secondary interactions with the stationary phase.[2] Specifically, the basic functional groups in the molecule can interact strongly with residual acidic silanol (B1196071) groups on the surface of silica-based columns.[1][3] Other potential causes include column overload, a mismatch between the injection solvent and the mobile phase, or degradation of the column.[4][5]

Q2: What causes peak fronting for my analyte?

Peak fronting is less common than tailing but can occur. It is often a sign of column overloading, where the amount of sample injected exceeds the capacity of the column. It can also be caused by injecting the sample in a solvent that is significantly stronger than the mobile phase.[6]

Q3: Can the mobile phase pH affect the peak shape of N-Acetylsulfanilamide-13C6?

Yes, the mobile phase pH is a critical parameter. Since N-Acetylsulfanilamide is an amphoteric compound, its ionization state is dependent on the pH.[6] Operating near the pKa of the analyte can lead to inconsistent peak shapes.[7] For basic compounds, a low mobile phase pH (around 2-3) can protonate the residual silanol groups on the column, reducing unwanted secondary interactions and improving peak shape.[5][7]

Q4: How does the choice of column affect my results?

The column chemistry plays a significant role in achieving good peak shape. For polar compounds like N-Acetylsulfanilamide-13C6, a standard C18 column may not always be optimal due to potential secondary interactions.[5] Using a column with a different chemistry, such as a Phenyl-Hexyl phase, can offer different selectivity for aromatic compounds.[6] Additionally, using end-capped columns, where the residual silanol groups are chemically deactivated, can significantly reduce peak tailing.[7]

Troubleshooting Guides

Issue: Peak Tailing

If you are observing peak tailing for N-Acetylsulfanilamide-13C6, follow these troubleshooting steps:

1. Assess the Column Condition:

• Age and Usage: An old or extensively used column may have a degraded stationary phase or a partially blocked inlet frit.[5][8] If you suspect column degradation, try replacing it with a new one.[7]

• Column Contamination: Accumulation of strongly retained matrix components can lead to poor peak shape.[4] Try flushing the column with a strong solvent or back-flushing to waste.[6][8]

2. Optimize the Mobile Phase:

• Adjust pH: Lowering the mobile phase pH to around 2-3 can help to protonate silanol groups and minimize secondary interactions with the basic analyte.[5]

• Buffer Strength: Insufficient buffer concentration can lead to pH shifts on the column. Consider increasing the buffer strength to within a 10-50 mM range.[5]

• Organic Modifier: Increasing the percentage of the organic modifier (e.g., acetonitrile (B52724) or methanol) by 5-10% can sometimes improve peak shape by increasing the elution strength.[5]

3. Review Sample and Injection Parameters:

• Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase.[2] Try diluting your sample and re-injecting.[7]

• Injection Solvent: A mismatch between the injection solvent and the mobile phase can cause peak distortion.[4] Ideally, dissolve your sample in the initial mobile phase.[6]

Issue: Peak Fronting

For instances of peak fronting, consider the following:

1. Check for Column Overload:

• Reduce Injection Volume/Concentration: This is the most common cause of fronting. Systematically reduce the amount of sample injected until the peak shape becomes symmetrical.

2. Evaluate the Injection Solvent:

• Solvent Strength: Ensure your sample is not dissolved in a solvent that is much stronger than your mobile phase.[6] If it is, evaporate and reconstitute the sample in the mobile phase.

Experimental Protocols

Below is a typical experimental protocol for the HPLC analysis of N-Acetylsulfanilamide. This can be used as a starting point for method development and troubleshooting.

Sample Preparation:

• Prepare a stock solution of N-Acetylsulfanilamide-13C6 in methanol (B129727) at a concentration of 1 mg/mL.

• Dilute the stock solution with the initial mobile phase to achieve the desired working concentration (e.g., 10 µg/mL).

• Filter the final solution through a 0.22 µm syringe filter before injection.[6]

Chromatographic Conditions:

Parameter	Recommended Condition	Troubleshooting Adjustments
Column	C18, end-capped (e.g., 250 x 4.6 mm, 5 µm)[9][10]	Consider a Phenyl-Hexyl or other polar-compatible phase.[6]
Mobile Phase A	0.1% Formic Acid in Water	Adjust pH with trifluoroacetic acid for stronger ion pairing.
Mobile Phase B	Acetonitrile or Methanol	Vary the organic modifier to alter selectivity.
Gradient	Start with a low percentage of B, ramp up to elute the analyte, then return to initial conditions for re-equilibration.	Modify the gradient slope to improve separation from interfering peaks.
Flow Rate	1.0 mL/min	Lowering the flow rate may improve resolution.[6]
Column Temperature	30°C	Increasing temperature can sometimes improve peak shape but may affect retention.
Injection Volume	5-10 µL	Reduce if peak fronting or tailing due to overload is suspected.[5]
Detection Wavelength	260-270 nm[6][11]	Optimize based on the UV-Vis spectrum of N-Acetylsulfanilamide.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape for N-Acetylsulfanilamide-13C6.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. uhplcs.com [uhplcs.com]
• 6. benchchem.com [benchchem.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chemrevlett.com [chemrevlett.com]
• 10. ijnrd.org [ijnrd.org]
• 11. Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Acetylsulfanilamide-¹³C₆ Internal Standard

Welcome to the technical support center for N-Acetylsulfanilamide-¹³C₆. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve variability issues encountered when using N-Acetylsulfanilamide-¹³C₆ as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetylsulfanilamide-¹³C₆ and why is it used as an internal standard?

A1: N-Acetylsulfanilamide-¹³C₆ is a stable isotope-labeled (SIL) version of N-Acetylsulfanilamide, where six carbon atoms on the benzene (B151609) ring have been replaced with the ¹³C isotope. It is considered the "gold standard" for an internal standard in quantitative mass spectrometry for the analysis of N-Acetylsulfanilamide. Because its chemical and physical properties are nearly identical to the unlabeled analyte, it co-elutes chromatographically and experiences similar ionization effects in the mass spectrometer. This allows it to accurately compensate for variations in sample preparation, injection volume, and matrix effects, leading to more precise and accurate quantification.

Q2: I am observing high variability in the N-Acetylsulfanilamide-¹³C₆ peak area across my sample batch. What are the potential causes?

A2: High variability in the internal standard (IS) response can stem from several factors. The most common causes include:

• Inconsistent Matrix Effects: Even with a SIL-IS, significant variations in the composition of the biological matrix between samples can lead to differential ion suppression or enhancement.

• Degradation of the Internal Standard: N-Acetylsulfanilamide-¹³C₆ may degrade during sample collection, storage, or processing. This can be influenced by factors such as pH, temperature, and enzymatic activity in the matrix.

• Inaccurate Pipetting: Errors in adding the IS solution to the samples will result in variable concentrations and, consequently, variable peak areas.

• Issues with the LC-MS/MS System: Problems such as inconsistent injector performance, fluctuations in the electrospray ionization source, or detector saturation can all contribute to IS variability.

Q3: How can I determine if matrix effects are the cause of my internal standard variability?

A3: A post-extraction addition experiment is a standard method to evaluate matrix effects. This involves comparing the response of the IS in a clean solvent to its response in an extracted blank matrix sample to which the IS has been added after extraction. A significant difference in peak area indicates the presence of ion suppression or enhancement. It is recommended to test at least six different lots of the biological matrix to assess the variability of the matrix effect.

Q4: What are the recommended storage and handling conditions for N-Acetylsulfanilamide-¹³C₆ stock and working solutions?

A4: To ensure the stability of your N-Acetylsulfanilamide-¹³C₆ solutions, it is crucial to adhere to proper storage and handling guidelines.

Solution Type	Storage Temperature	Storage Duration	Handling Recommendations
Stock Solution (in DMSO)	-80°C	Up to 2 years	Aliquot to avoid repeated freeze-thaw cycles. Use freshly opened DMSO for preparation as it can be hygroscopic.[1]
-20°C	Up to 1 year
Working Solution (in aqueous/organic solvent)	2-8°C	Up to 1 week (verify with stability experiments)	Prepare fresh as needed. Protect from light.
Solid Compound	Room Temperature	Up to 3 years	Store in a dry, well-ventilated place.

Q5: Could the purity of my N-Acetylsulfanilamide-¹³C₆ internal standard be a source of variability?

A5: Yes, the purity of the internal standard is critical. If the N-Acetylsulfanilamide-¹³C₆ contains unlabeled N-Acetylsulfanilamide as an impurity, it can interfere with the quantification of the analyte, especially at the lower limit of quantification (LLOQ). Additionally, other impurities could potentially have different chromatographic behavior or ionization efficiencies, leading to inconsistent results. Always use a well-characterized internal standard with high isotopic and chemical purity, and obtain a certificate of analysis from the supplier.

Troubleshooting Guides

Issue 1: Inconsistent Internal Standard Response

This guide provides a systematic approach to diagnosing and resolving inconsistent peak areas for N-Acetylsulfanilamide-¹³C₆.

Caption: Troubleshooting workflow for inconsistent internal standard response.

Issue 2: Analyte and Internal Standard Peaks are Not Co-eluting

For the internal standard to effectively compensate for matrix effects, it is crucial that it co-elutes with the analyte.

Caption: Workflow to achieve co-elution of analyte and internal standard.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

Objective: To quantify the extent of ion suppression or enhancement on N-Acetylsulfanilamide and its ¹³C₆-labeled internal standard caused by the biological matrix.

Materials:

• N-Acetylsulfanilamide analytical standard

• N-Acetylsulfanilamide-¹³C₆ internal standard

• Blank biological matrix (e.g., plasma, urine) from at least six different sources

• LC-MS/MS system

• All necessary solvents and reagents for the extraction procedure

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent at a concentration representative of the mid-point of the calibration curve.

  • Set B (Post-Extraction Spike): Process blank matrix samples (from each of the six sources) through the entire extraction procedure. In the final step, spike the dried extract with the same concentration of analyte and internal standard as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and internal standard before initiating the extraction procedure. (This set is used for recovery assessment).

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas.

• Calculate Matrix Factor (MF) and Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • Matrix Factor (MF) = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

    • An MF = 1 indicates no matrix effect.

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

    • A value close to 1 indicates effective compensation by the internal standard.

Protocol 2: Evaluation of Metabolic Stability in Liver Microsomes

Objective: To determine the in vitro metabolic stability of N-Acetylsulfanilamide-¹³C₆ in liver microsomes.

Materials:

• N-Acetylsulfanilamide-¹³C₆

• Pooled liver microsomes (human or other species)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile or other suitable quenching solvent

• LC-MS/MS system

Procedure:

• Prepare Incubation Mixture: In a microcentrifuge tube, pre-warm a mixture of liver microsomes and phosphate buffer at 37°C.

• Initiate Reaction: Add N-Acetylsulfanilamide-¹³C₆ to the mixture, followed by the NADPH regenerating system to start the metabolic reaction. The final concentration of the internal standard should be appropriate for your analytical method.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture and add it to a quenching solvent (e.g., cold acetonitrile) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the remaining percentage of N-Acetylsulfanilamide-¹³C₆ at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percent remaining versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) as: t₁/₂ = 0.693 / k

This protocol can help determine if metabolic degradation is a potential source of variability for the internal standard.

References

• 1. Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Acetylsulfanilamide Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using N-Acetylsulfanilamide-13C6 as an internal standard to mitigate ion suppression in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my analysis of N-Acetylsulfanilamide?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenate) interfere with the ionization of the target analyte, N-Acetylsulfanilamide, in the mass spectrometer's ion source. This interference reduces the analyte's signal intensity, which can lead to inaccurate and imprecise quantification, as well as decreased sensitivity.

Q2: What are the common causes of ion suppression in bioanalytical samples?

A2: Ion suppression is typically caused by endogenous and exogenous substances present in the sample matrix. Common sources include:

• Endogenous components: Phospholipids, salts, proteins, and lipids are major contributors to ion suppression in biological samples.

• Exogenous components: Dosing vehicles, anticoagulants (e.g., heparin), and co-administered drugs can also interfere with ionization.

Q3: How does using N-Acetylsulfanilamide-13C6 help in reducing the impact of ion suppression?

A3: N-Acetylsulfanilamide-13C6 is a stable isotope-labeled internal standard (SIL-IS) for N-Acetylsulfanilamide. It is considered the gold standard for quantitative LC-MS/MS analysis because it has virtually identical physicochemical properties and chromatographic behavior to the unlabeled analyte. The key advantage is its ability to compensate for matrix effects. Since N-Acetylsulfanilamide-13C6 co-elutes with N-Acetylsulfanilamide, it experiences the same degree of ion suppression. By calculating the ratio of the analyte to the internal standard, accurate quantification can be achieved even when ion suppression is present. However, it is important to note that severe ion suppression can still affect the signal of both the analyte and the internal standard, potentially impacting the method's sensitivity.

Q4: Why is a 13C-labeled internal standard preferred over a deuterium (B1214612) (2H)-labeled one?

A4: While both are stable isotope-labeled internal standards, 13C-labeled standards are generally preferred because the difference in physicochemical properties between 13C and 12C is smaller than that between deuterium and hydrogen. This minimizes the potential for chromatographic separation between the analyte and the internal standard, ensuring they experience the exact same matrix effects.[1] Deuterium-labeled standards can sometimes exhibit slightly different retention times, which might compromise their ability to perfectly compensate for ion suppression.[1]

Troubleshooting Guide

Issue 1: Low signal intensity or high variability in the N-Acetylsulfanilamide signal, even with the internal standard.

This issue often points to significant ion suppression affecting both the analyte and the internal standard.

Troubleshooting Steps:

• Evaluate and Optimize Sample Preparation: A robust sample preparation method is the most effective way to remove interfering matrix components before LC-MS/MS analysis.[2]

  • Recommendation: If you are using a simple protein precipitation (PPT) method, consider switching to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to achieve a cleaner sample extract.

• Optimize Chromatographic Conditions: Modifying your chromatographic method can help separate N-Acetylsulfanilamide from the co-eluting matrix components that are causing ion suppression.

  • Recommendation: Try altering the mobile phase composition, the gradient profile, or using a column with a different stationary phase chemistry to improve separation.

• Dilute the Sample: If the concentration of N-Acetylsulfanilamide is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components. This is a simple approach but may not be feasible for samples with low analyte concentrations.

Issue 2: The peak area of the N-Acetylsulfanilamide-13C6 internal standard is inconsistent across different samples.

This can indicate that the internal standard is not effectively compensating for variable matrix effects between samples.

Troubleshooting Steps:

• Assess Matrix Effects from Different Sources: If your samples come from different lots or individuals, the matrix composition can vary. It is crucial to evaluate the matrix effect across these different sources.

  • Recommendation: Perform a post-extraction spike experiment using at least six different lots of the blank biological matrix to assess the variability of ion suppression.

• Ensure Co-elution: Verify that N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 are perfectly co-eluting under your chromatographic conditions.

  • Recommendation: Overlay the chromatograms of the analyte and the internal standard to confirm identical retention times.

Experimental Protocols

Representative Protocol for Quantifying Matrix Effects

This protocol allows for the quantitative assessment of ion suppression and the effectiveness of N-Acetylsulfanilamide-13C6 in compensating for it.

1. Preparation of Sample Sets:

• Set A (Neat Solution): Prepare a solution of N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 in the reconstitution solvent at a concentration representative of your study samples.

• Set B (Post-Extraction Spike): Extract at least six different lots of the blank biological matrix using your established sample preparation method. Spike the analyte and the internal standard into the extracted matrix at the same final concentrations as in Set A.

• Set C (Pre-Extraction Spike): Spike the analyte and the internal standard into the blank biological matrix before the extraction process at the same initial concentrations.

2. LC-MS/MS Analysis:

Analyze all three sets of samples using your validated LC-MS/MS method.

3. Data Analysis:

Calculate the matrix factor (MF), recovery (RE), and process efficiency (PE) using the following formulas:

• Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

• Recovery (RE):

  • RE (%) = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Process Efficiency (PE):

  • PE (%) = [(Peak Area in Set C) / (Peak Area in Set A)] * 100

Illustrative Workflow for Assessing Matrix Effects

References

• 1. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

N-Acetylsulfanilamide-13C6 Formulation Stability Technical Support Center

Welcome to the technical support center for N-Acetylsulfanilamide-13C6 formulation stability testing. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common stability issues and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetylsulfanilamide-13C6 and what is its primary application?

A1: N-Acetylsulfanilamide-13C6 is a stable isotope-labeled version of N-Acetylsulfanilamide, where six carbon atoms in the benzene (B151609) ring are replaced with the Carbon-13 isotope. Its primary application is as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accurate measurement of N-Acetylsulfanilamide in biological matrices.[1][2]

Q2: What are the recommended storage conditions for N-Acetylsulfanilamide-13C6 formulations?

A2: To ensure long-term stability, stock solutions of N-Acetylsulfanilamide-13C6 should be stored at low temperatures. For long-term storage, it is recommended to store the compound in its solid, dry form.[3] Recommended storage conditions for stock solutions are -20°C for up to one year or -80°C for up to two years.[4] Avoid repeated freeze-thaw cycles.

Q3: What are the initial signs of degradation in my N-Acetylsulfanilamide-13C6 formulation?

A3: Visual signs of degradation can include a change in the color or clarity of the solution, or the formation of a precipitate.[3] Chemically, degradation can be identified by the appearance of new peaks in your analytical chromatogram or a decrease in the concentration of the parent compound.

Q4: Which solvents are compatible with N-Acetylsulfanilamide-13C6 for creating formulations?

A4: N-Acetylsulfanilamide has low water solubility. Common formulation strategies for compounds with low water solubility involve the use of organic solvents and surfactants.[5] A common vehicle for in vivo studies involves a mixture of DMSO, PEG300, Tween-80, and saline.[4] For analytical stock solutions, DMSO is a suitable solvent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected Peaks in Chromatogram	Degradation of the compound due to hydrolysis, oxidation, or photolysis.	1. Confirm the identity of the new peaks using a reference standard of potential degradants (e.g., 4-aminobenzenesulfonamide). 2. Review solution preparation and storage conditions. Ensure protection from light and extreme temperatures. 3. Perform forced degradation studies to identify potential degradation products and their retention times.[6][7]
Loss of Potency/Concentration	Chemical degradation of N-Acetylsulfanilamide-13C6.	1. Re-assay the concentration of the stock solution against a freshly prepared standard. 2. Prepare fresh solutions for critical experiments. 3. Evaluate the pH of the formulation; amide hydrolysis can be catalyzed by acidic or basic conditions.[3] Consider buffering the solution if necessary.
Precipitate Formation	The degradation products may have lower solubility in the solvent system.[3] The concentration may be too high for the chosen solvent system.	1. Analyze the precipitate to determine its composition. 2. Consider using a different solvent system or adjusting the formulation to improve the solubility of potential degradants.[3] 3. Test different formulation compositions with a small amount of the compound to find a more stable mixture.[5]
Change in Solution pH	Hydrolysis of the amide bond can lead to the formation of an amine (basic) and a carboxylic acid (acidic), altering the pH.[3]	1. Buffer the solution to maintain a stable pH. 2. Conduct a stability study to determine the optimal pH for your formulation.[3]

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation pathways and products of N-Acetylsulfanilamide-13C6 in a given formulation to develop a stability-indicating analytical method.[6][7]

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of N-Acetylsulfanilamide-13C6 in a suitable solvent (e.g., 1 mg/mL in DMSO).

• Stress Conditions: Expose the stock solution to the following stress conditions. The goal is to achieve 5-20% degradation.[7]

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis: After the stress period, neutralize the acidic and basic samples. Analyze all samples, including an unstressed control, using a suitable analytical method like HPLC-UV or LC-MS.

• Data Evaluation: Compare the chromatograms of the stressed samples with the control. Identify and quantify the degradation products.

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To quantify N-Acetylsulfanilamide-13C6 and its degradation products in a formulation.

Methodology:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient of Acetonitrile and Water (with 0.1% Formic Acid)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	254 nm
Run Time	30 minutes

Visualizations

Caption: Potential hydrolytic degradation pathway for N-Acetylsulfanilamide.

Caption: Workflow for a typical formulation stability study.

Caption: Troubleshooting decision tree for unexpected chromatographic peaks.

References

• 1. N-Acetylsulfanilamide-13C6 (4-Acetamidobenzenesulfonamide-13C6) | 稳定同位素 | MCE [medchemexpress.cn]
• 2. Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. N-Acetylsulfanilamide (4-Acetamidobenzenesulfonamide) | Others 12 | 121-61-9 | Invivochem [invivochem.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Technical Support Center: Calibrating Instruments with N-Acetylsulfanilamide-13C6

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing N-Acetylsulfanilamide-13C6 for instrument calibration. The following question-and-answer format directly addresses specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetylsulfanilamide-13C6 and why is it used for instrument calibration?

A1: N-Acetylsulfanilamide-13C6 is a stable isotope-labeled (SIL) internal standard. It is chemically identical to its unlabeled counterpart, N-Acetylsulfanilamide, but contains six Carbon-13 (13C) atoms in its benzene (B151609) ring. This mass difference allows it to be distinguished by a mass spectrometer. It is used in instrument calibration and as an internal standard in quantitative analysis to improve accuracy and precision by correcting for variations in sample preparation, injection volume, and instrument response.[1][2] The use of 13C-labeled standards is often preferred over deuterated (2H) standards as they are less likely to exhibit chromatographic shifts relative to the unlabeled compound and are not susceptible to hydrogen-deuterium exchange.[3]

Q2: What are the key parameters to check on the Certificate of Analysis (CoA) for N-Acetylsulfanilamide-13C6?

A2: When you receive a new lot of N-Acetylsulfanilamide-13C6, it is crucial to carefully review the Certificate of Analysis (CoA). Key parameters to verify include:

• Chemical Purity: This indicates the percentage of the desired compound, free from other chemical impurities. It is typically determined by High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Isotopic Purity/Enrichment: This specifies the percentage of the molecule that contains the 13C6 label. It is a critical parameter to ensure minimal interference from the unlabeled analyte.

• Identity Confirmation: Techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the chemical structure.

• Storage Conditions: Adhering to the recommended storage temperature and conditions is vital to maintain the integrity of the standard.[4][5]

Q3: How should I prepare stock and working solutions of N-Acetylsulfanilamide-13C6?

A3: Proper preparation of stock and working solutions is critical for accurate quantification.

• Stock Solution: Accurately weigh the N-Acetylsulfanilamide-13C6 powder and dissolve it in a suitable organic solvent, such as methanol (B129727) or acetonitrile, to a known concentration (e.g., 1 mg/mL). Store the stock solution at the recommended temperature, typically -20°C or -80°C, in a tightly sealed container to prevent solvent evaporation.

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent or mobile phase. The concentration of the working solution will depend on the specific application and the expected concentration range of the analyte. It is recommended to prepare fresh working solutions daily.

Troubleshooting Guides

Problem 1: High Variability in Instrument Response

Q: I am observing significant variability in the signal intensity of N-Acetylsulfanilamide-13C6 across my calibration standards. What could be the cause?

A: High variability in the internal standard signal can compromise the accuracy of your calibration. Here are some potential causes and troubleshooting steps:

• Inconsistent Sample Preparation:

  • Pipetting Errors: Ensure your pipettes are calibrated and that you are using them correctly to deliver consistent volumes of the internal standard to each calibration point.

  • Incomplete Mixing: Vortex each standard thoroughly after adding the internal standard to ensure homogeneity.

• LC-MS System Issues:

  • Injector Variability: Check the autosampler for any issues with injection volume precision. Perform an injection precision test with a standard solution.

  • Column Clogging: A partially blocked column can lead to fluctuating backpressure and inconsistent peak shapes. Flush the column or replace it if necessary.

  • Inconsistent Ionization: A dirty or improperly positioned electrospray needle can cause unstable ionization and signal fluctuation. Clean and optimize the ion source.[6]

• Solution Instability:

  • Degradation: Ensure that the stock and working solutions are stored correctly and have not exceeded their expiration dates. Consider preparing fresh solutions.

  • Solvent Evaporation: Use tightly sealed vials to prevent changes in concentration due to solvent evaporation, especially with volatile organic solvents.

Problem 2: Isotopic Crosstalk or Interference

Q: I am detecting a signal for the unlabeled N-Acetylsulfanilamide in my N-Acetylsulfanilamide-13C6 standard, or vice-versa. How can I address this?

A: Isotopic crosstalk can lead to inaccuracies in your calibration curve. Here’s how to troubleshoot this issue:

• Check Isotopic Purity:

  • Review the Certificate of Analysis for the isotopic purity of your N-Acetylsulfanilamide-13C6. A lower isotopic purity will result in a higher contribution to the unlabeled analyte's signal.

  • Infuse a high-concentration solution of the internal standard directly into the mass spectrometer to assess its isotopic distribution.

• Optimize Mass Spectrometry Method:

  • Resolution: Ensure your mass spectrometer is operating at a sufficient resolution to distinguish between the monoisotopic peaks of the labeled and unlabeled compounds.

  • Collision Energy: Optimize the collision energy in your MS/MS method to minimize fragmentation that could lead to overlapping product ions.

• Data Analysis:

  • Correction Factors: If the isotopic contribution is consistent and well-characterized, you may be able to apply a mathematical correction to your data. However, this should be done with caution and properly validated.

  • Blank Analysis: Always analyze a blank sample (matrix without analyte or internal standard) and a zero sample (matrix with only the internal standard) to assess the level of background and crosstalk.[4]

Quantitative Data

The following table summarizes typical specifications for N-Acetylsulfanilamide-13C6, based on a representative Certificate of Analysis.

Parameter	Specification	Method
Chemical Purity	≥ 98%	HPLC-UV
Isotopic Purity	≥ 99 atom % 13C	Mass Spectrometry
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry
Appearance	White to off-white solid	Visual

The table below provides example parameters for an LC-MS/MS method for the analysis of N-Acetylsulfanilamide, which can be adapted for instrument calibration using N-Acetylsulfanilamide-13C6.

Parameter	Typical Value
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Calibration Curve Range	0.15 - 100 ng/mL
Correlation Coefficient (r²)	≥ 0.995

Experimental Protocols

Protocol 1: Preparation of N-Acetylsulfanilamide-13C6 Calibration Standards

Objective: To prepare a series of calibration standards for generating a calibration curve for instrument performance qualification.

Materials:

• N-Acetylsulfanilamide-13C6 powder

• N-Acetylsulfanilamide powder (for system suitability)

• Methanol (HPLC grade or higher)

• Acetonitrile (HPLC grade or higher)

• Deionized water (18 MΩ·cm)

• Formic acid (LC-MS grade)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated micropipettes

• Autosampler vials

Procedure:

• Preparation of Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of N-Acetylsulfanilamide-13C6 and transfer it to a 10 mL volumetric flask.

  • Dissolve the powder in methanol and bring the volume to the mark. Mix thoroughly. This is your Internal Standard Stock Solution.

  • Repeat the process for N-Acetylsulfanilamide to create the Analyte Stock Solution.

• Preparation of Intermediate Solutions (10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL Analyte Stock Solution into a 10 mL volumetric flask and dilute to the mark with 50:50 (v/v) methanol:water. This is your Analyte Intermediate Solution.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by serially diluting the Analyte Intermediate Solution. The final concentrations should span the desired calibration range (e.g., 0.1 ng/mL to 100 ng/mL).

  • To each calibration standard, add a constant amount of the N-Acetylsulfanilamide-13C6 Internal Standard Stock Solution to achieve a final concentration within the linear range of the instrument (e.g., 10 ng/mL).

Protocol 2: LC-MS/MS Instrument Calibration

Objective: To perform an instrument calibration using the prepared N-Acetylsulfanilamide-13C6 standards.

Instrumentation and Conditions:

• LC System: UHPLC or HPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • N-Acetylsulfanilamide: Q1 m/z → Q3 m/z (to be optimized)

  • N-Acetylsulfanilamide-13C6: Q1 m/z+6 → Q3 m/z (to be optimized)

Procedure:

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions until a stable baseline is achieved.

• Injection Sequence:

  • Inject a blank sample (mobile phase) to ensure no carryover.

  • Inject the lowest concentration standard to check for sensitivity.

  • Inject the full set of calibration standards from the lowest to the highest concentration.

  • Inject quality control (QC) samples at low, medium, and high concentrations to verify the accuracy of the calibration curve.

• Data Analysis:

  • Integrate the peak areas for both N-Acetylsulfanilamide and N-Acetylsulfanilamide-13C6 in each chromatogram.

  • Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Plot the peak area ratio against the corresponding analyte concentration.

  • Perform a linear regression analysis to generate the calibration curve and determine the correlation coefficient (r²), slope, and intercept.

Visualizations

Caption: Workflow for instrument calibration using N-Acetylsulfanilamide-13C6.

Caption: Logical workflow for troubleshooting isotopic crosstalk issues.

References

• 1. scispace.com [scispace.com]
• 2. waters.com [waters.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. benchchem.com [benchchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide: N-Acetylsulfanilamide-13C6 vs. Unlabeled N-Acetylsulfanilamide in Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of bioanalysis, particularly in pharmacokinetic and metabolic studies, the precision and accuracy of quantitative measurements are paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS/MS) methodologies. This guide provides a comprehensive comparison between the isotopically labeled N-Acetylsulfanilamide-13C6 and its unlabeled counterpart, highlighting the advantages of the former in quantitative assays.

Introduction to N-Acetylsulfanilamide and its Isotopic Variant

N-Acetylsulfanilamide is the primary metabolite of the antibiotic sulfanilamide (B372717). Its quantification in biological matrices is crucial for understanding the pharmacokinetics and metabolism of sulfanilamide and related sulfonamide drugs. Unlabeled N-Acetylsulfanilamide serves as the analyte of interest in these studies.

N-Acetylsulfanilamide-13C6 is a stable isotope-labeled version of the molecule, where six carbon atoms in the benzene (B151609) ring are replaced with the heavier ¹³C isotope. This subtle modification in mass does not alter its chemical properties, making it an ideal internal standard for quantitative analysis.

The Superiority of N-Acetylsulfanilamide-13C6 as an Internal Standard

The primary advantage of using N-Acetylsulfanilamide-13C6 as an internal standard in a stable isotope dilution LC-MS/MS assay lies in its ability to compensate for variations during sample preparation and analysis. Since it is chemically identical to the unlabeled analyte, it experiences the same extraction efficiency, ionization suppression or enhancement in the mass spectrometer source, and fragmentation behavior. This co-eluting, chemically analogous internal standard allows for more accurate and precise quantification compared to using an unlabeled structural analog or an external standard.

Key Performance Comparison:

Parameter	Unlabeled N-Acetylsulfanilamide (as Analyte) with N-Acetylsulfanilamide-13C6 (Internal Standard)	Unlabeled N-Acetylsulfanilamide (as Analyte) with a Structural Analog (Internal Standard) or External Standard
Accuracy	High	Moderate to Low
Precision	High	Moderate to Low
Correction for Matrix Effects	Excellent	Poor to Moderate
Correction for Extraction Variability	Excellent	Poor to Moderate
Chromatographic Co-elution	Perfect	May differ, leading to inaccurate correction
Regulatory Acceptance	Gold Standard	May require more extensive validation

Experimental Data: A Head-to-Head Comparison

To illustrate the performance difference, consider the following hypothetical, yet representative, quantitative data from a pharmacokinetic study where N-Acetylsulfanilamide was quantified in plasma samples.

Table 1: Comparison of Bioanalytical Method Performance

Parameter	Method with N-Acetylsulfanilamide-13C6 IS	Method with Structural Analog IS
Linear Range	1 - 5000 ng/mL	10 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.990
Accuracy (% Bias)	-2.5% to +3.1%	-12.8% to +14.5%
Precision (% CV)	< 5%	< 15%
Extraction Recovery	85 ± 5%	82 ± 12%
Matrix Effect (% CV)	< 4%	< 18%

As the data suggests, the method employing the stable isotope-labeled internal standard demonstrates superior accuracy, precision, and robustness against matrix effects and extraction variability.

Experimental Protocols

A detailed experimental protocol for the quantification of N-Acetylsulfanilamide in human plasma using N-Acetylsulfanilamide-13C6 as an internal standard is provided below. This protocol is a representative example based on established bioanalytical methods for small molecules.

I. Sample Preparation: Protein Precipitation

• Thaw plasma samples and N-Acetylsulfanilamide-13C6 internal standard (IS) working solution at room temperature.

• Vortex all solutions before use.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (calibrator, quality control, or unknown).

• Add 10 µL of IS working solution (containing a known concentration of N-Acetylsulfanilamide-13C6) to each tube, except for blank samples.

• Add 200 µL of acetonitrile (B52724) to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Sample Preparation Workflow

II. LC-MS/MS Analysis

• Instrumentation : A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Table 2: Chromatographic Conditions

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute
Column Temperature	40°C
Injection Volume	5 µL

Table 3: Mass Spectrometer Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 4: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Acetylsulfanilamide	215.1	156.1	15
N-Acetylsulfanilamide	215.1	92.1	25
N-Acetylsulfanilamide-13C6	221.1	162.1	15

Note: The precursor ion for N-Acetylsulfanilamide ([M+H]⁺) is approximately 215.1 Da. The major fragment ion at m/z 156.1 corresponds to the loss of the acetamide (B32628) group. The precursor for the 13C6-labeled internal standard will be 6 Da higher at 221.1 Da, and its corresponding major fragment will also be shifted by 6 Da to 162.1 Da.

Metabolism of Sulfanilamide

Conclusion

For researchers, scientists, and professionals in drug development, the choice of analytical methodology is critical for generating reliable and reproducible data. The use of N-Acetylsulfanilamide-13C6 as an internal standard in LC-MS/MS assays for the quantification of N-Acetylsulfanilamide offers significant advantages in terms of accuracy, precision, and robustness. By effectively compensating for analytical variability, this stable isotope dilution method stands as the gold standard for bioanalytical studies, ensuring the integrity of pharmacokinetic and metabolic data in regulatory submissions and scientific publications.

A Comparative Guide to Method Validation for N-Acetylsulfanilamide Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of N-Acetylsulfanilamide is critical for pharmacokinetic studies, metabolism research, and quality control in pharmaceutical formulations. The selection of an appropriate analytical method is paramount to ensure reliable and reproducible results. This guide provides an objective comparison of common analytical techniques for the quantification of N-Acetylsulfanilamide, supported by experimental data and detailed methodologies.

Comparison of Analytical Methods

The primary methods for the quantification of N-Acetylsulfanilamide and other sulfonamides include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Visible Spectrophotometry.[1][2] Each method offers distinct advantages and limitations in terms of sensitivity, selectivity, and cost.

Parameter	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Mass Spectrometry (LC-MS)	UV-Visible Spectrophotometry
Principle	Separation based on differential partitioning between a mobile and stationary phase, followed by UV or other detection.[3]	Separation by liquid chromatography followed by mass analysis, providing high selectivity and sensitivity.[2]	Measurement of light absorbance by the analyte at a specific wavelength.[1]
Selectivity	High; can separate the analyte from structurally similar compounds and matrix components.[1]	Very high; provides structural information and can distinguish between compounds with the same molecular weight.[2]	Lower; susceptible to interference from other compounds that absorb at the same wavelength.[1]
Sensitivity	Good to high (typically µg/mL to ng/mL range).[3]	Very high (typically ng/mL to pg/mL range).[4]	Moderate (typically µg/mL range).[3][5]
Linearity Range	Wide.[3]	Wide.[4]	Narrower.[3]
Precision (%RSD)	Typically < 2%.	Typically < 15%.[4]	Typically < 2%.[5]
Accuracy (% Recovery)	High (e.g., 98-102%).	High (e.g., 80-90% in complex matrices).[4]	Good (e.g., 99.10-101.60% in biological fluids).[5]
Cost	Moderate.[6]	High.	Low.[6]
Primary Use Case	Routine quality control, quantification in less complex matrices.[6]	Quantification in complex biological matrices, metabolite identification, trace analysis.[7][8]	Simple, rapid quantification in pure or simple formulations.[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for HPLC, LC-MS, and Spectrophotometric analysis of N-Acetylsulfanilamide.

High-Performance Liquid Chromatography (HPLC) Method

This protocol is adapted from validated methods for related sulfonamides and serves as a robust starting point.[1]

• Instrumentation: HPLC system with a UV/VIS or Photodiode Array (PDA) detector.[1]

• Column: Agilent C18 (250mm × 4.6mm, 5µm particle size) or equivalent.[1]

• Mobile Phase: A mixture of acetonitrile (B52724) and water, often with a pH modifier like orthophosphoric acid to ensure good peak shape.[1] A typical starting point is a 50:50 (v/v) mixture.

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: Determined by measuring the UV spectrum of N-Acetylsulfanilamide; a common wavelength for sulfonamides is around 260 nm.[1]

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve N-Acetylsulfanilamide reference standard in the mobile phase to prepare a stock solution (e.g., 100 µg/mL). Prepare a series of calibration standards by diluting the stock solution.

  • Sample Solution: Dissolve the sample containing N-Acetylsulfanilamide in the mobile phase to an expected concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.[3]

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. Determine the concentration of N-Acetylsulfanilamide in the sample from this curve.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

This method is highly sensitive and specific, making it ideal for complex matrices.

• Instrumentation: LC system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole).[8]

• Column: Acquity BEH C18 (2.1x150mm, 1.7µm particle size) or similar UPLC/UHPLC column.[9]

• Mobile Phase: A gradient elution using water and methanol, both containing a small percentage of an additive like formic acid (e.g., 0.1%) to improve ionization.[10]

• Flow Rate: 0.3 - 0.5 mL/min.[8]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is common for sulfonamides.[8][9]

• MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. For N-Acetylsulfanilamide (precursor ion [M+H]+ at m/z 215.05), a characteristic product ion (e.g., m/z 198.02) would be monitored.[9]

• Sample Preparation:

  • Standard Solution: Prepare stock and working standard solutions of N-Acetylsulfanilamide in an appropriate solvent (e.g., methanol).

  • Sample Solution (e.g., plasma, tissue homogenate): Protein precipitation is a common sample preparation technique. Add a threefold volume of a cold organic solvent (e.g., acetonitrile) to the sample, vortex, and centrifuge to pellet the proteins. The supernatant can then be diluted and injected. For trace analysis, Solid-Phase Extraction (SPE) may be necessary to concentrate the analyte and remove interferences.[4][8]

• Quantification: A calibration curve is constructed by plotting the analyte peak area ratio (analyte/internal standard) against the concentration. An isotopically labeled internal standard is recommended for the highest accuracy.[11]

UV-Visible Spectrophotometric Method

This method is simpler and more cost-effective but less specific. A common approach involves a color-forming reaction.[12]

• Instrumentation: UV-Vis Spectrophotometer.

• Principle: Based on the Bratton-Marshall reaction, where the primary aromatic amine group of the parent sulfonamide (after hydrolysis of the acetyl group) is diazotized and then coupled with a chromogenic agent to produce a colored compound that can be measured.[12]

• Reagents:

  • Trichloroacetic acid for protein precipitation and hydrolysis.

  • Sodium nitrite (B80452) solution for diazotization.

  • Ammonium sulfamate (B1201201) solution to remove excess nitrite.

  • N-(1-Naphthyl)ethylenediamine dihydrochloride (B599025) (NED) as the coupling agent.

• Procedure:

  • Hydrolysis: The N-acetyl group of N-Acetylsulfanilamide is hydrolyzed to the parent sulfanilamide (B372717) using acid and heat.[12]

  • Color Development: The resulting sulfanilamide is then subjected to the Bratton-Marshall reaction.

  • Measurement: The absorbance of the resulting colored solution is measured at the wavelength of maximum absorbance (typically around 545 nm).

• Quantification: A calibration curve is prepared using known concentrations of a sulfanilamide standard. The concentration of N-Acetylsulfanilamide in the sample is determined from this curve after correcting for the molecular weight difference.

Visualizing the Workflow

To aid in the understanding of the processes involved, the following diagrams illustrate the general workflow for analytical method validation and the decision-making process for selecting an appropriate method.

Caption: General workflow for analytical method validation.

Caption: Decision tree for selecting an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. ymerdigital.com [ymerdigital.com]
• 3. benchchem.com [benchchem.com]
• 4. hpst.cz [hpst.cz]
• 5. Spectrophotometric determination of 4-acetamidophenyl N'-(sulphanilamide) acetate in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. biorxiv.org [biorxiv.org]
• 8. chimia.ch [chimia.ch]
• 9. N4-Acetylsulfanilamide | C8H10N2O3S | CID 8482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Liquid chromatography tandem mass spectrometry method for determination of N-acetylcysteine in human plasma using an isotope-labeled internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

A Comparative Guide to Cross-Validation of Analytical Methods: The N-Acetylsulfanilamide-¹³C₆ Advantage

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of bioanalytical data is paramount, particularly when data from different laboratories or analytical methods are combined for regulatory submissions. Cross-validation of analytical methods is a critical regulatory requirement to demonstrate that different validated methods produce comparable results.[1][2][3][4][5] The choice of internal standard is a pivotal factor in the success of these validations, significantly impacting assay accuracy, precision, and robustness.

This guide provides an objective comparison of analytical method performance, highlighting the benefits of using a stable isotope-labeled (SIL) internal standard, specifically N-Acetylsulfanilamide-¹³C₆, against alternative approaches. The use of a SIL internal standard that is structurally identical to the analyte, such as N-Acetylsulfanilamide-¹³C₆, is considered the gold standard in quantitative bioanalysis, especially for liquid chromatography-mass spectrometry (LC-MS) methods.[6][7] This is due to its ability to closely mimic the analyte throughout the entire analytical process, from extraction to detection, thereby effectively compensating for variability.[6]

The Critical Role of Internal Standards in Bioanalysis

In quantitative bioanalysis, an internal standard (IS) is a compound added in a known amount to samples, calibrators, and quality controls (QCs) to correct for analytical variability.[8] An ideal IS should have physicochemical properties very similar to the analyte.[9] Stable isotope-labeled internal standards are the preferred choice in LC-MS-based assays as they exhibit nearly identical chemical and physical properties to the unlabeled analyte, including extraction recovery, ionization efficiency, and chromatographic retention time.[9][10]

While deuterated standards are a common type of SIL-IS, they can sometimes exhibit different chromatographic behavior and stability compared to the analyte due to the "isotope effect".[9][10] In contrast, ¹³C-labeled internal standards, such as N-Acetylsulfanilamide-¹³C₆, have a smaller mass difference and the label is integral to the carbon backbone, making them less prone to chromatographic separation from the analyte and more stable.[10] This ensures that the analyte and the internal standard experience the same matrix effects and ionization conditions, leading to more accurate and precise quantification.[10]

Comparative Performance Data

To illustrate the advantages of using N-Acetylsulfanilamide-¹³C₆, the following tables summarize hypothetical but representative data from a cross-validation study. The study compares two LC-MS/MS methods for the quantification of N-Acetylsulfanilamide:

• Method A: Utilizes N-Acetylsulfanilamide-¹³C₆ as the internal standard.

• Method B: Employs a structural analog as the internal standard.

The data demonstrates the superior performance of Method A in terms of accuracy, precision, and robustness against matrix effects.

Table 1: Comparison of Key Method Performance Parameters

Performance Parameter	Method A (with N-Acetylsulfanilamide-¹³C₆)	Method B (with Structural Analog IS)
Linearity (R²)	> 0.999	> 0.995
Range (ng/mL)	0.5 - 500	2.0 - 500
Accuracy (% Bias)	-2.5% to +1.8%	-8.2% to +6.5%
Precision (% RSD)
- Intra-day	< 3.5%	< 9.0%
- Inter-day	< 4.0%	< 11.5%
Limit of Quantification (LOQ) (ng/mL)	0.5	2.0
Matrix Effect (% CV)	< 5%	< 15%

Table 2: Cross-Validation of Quality Control Samples

This table presents the results of analyzing the same set of quality control (QC) samples with both methods to assess the bias between them. The acceptance criteria for cross-validation are often based on the incurred sample reanalysis (ISR) criteria, where at least 67% of the results should be within 20% of the mean.[2][5]

QC Level	Nominal Conc. (ng/mL)	Mean Conc. Method A (ng/mL)	Mean Conc. Method B (ng/mL)	% Difference
Low	1.5	1.48	1.65	+11.5%
Medium	75	76.2	70.1	-8.0%
High	400	395.5	425.0	+7.5%

The lower % difference observed with Method A in a more extensive set of samples would demonstrate its higher concordance with a reference method.

Experimental Protocols

A detailed methodology is crucial for the successful cross-validation of analytical methods.

1. Sample Preparation

A protein precipitation method is employed for the extraction of N-Acetylsulfanilamide from human plasma.

• To 100 µL of plasma, add 20 µL of the internal standard working solution (either N-Acetylsulfanilamide-¹³C₆ for Method A or the structural analog for Method B).

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and inject it into the LC-MS/MS system.

2. LC-MS/MS Conditions

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-Acetylsulfanilamide: Specific precursor > product ionN-Acetylsulfanilamide-¹³C₆: Specific precursor > product ionStructural Analog IS: Specific precursor > product ion

Visualizing the Workflow and Logic

To further clarify the processes involved in cross-validation, the following diagrams illustrate the experimental workflow and the decision-making logic.

Experimental workflow for the quantification of N-Acetylsulfanilamide.

Logical workflow for the cross-validation of two analytical methods.

Conclusion

The cross-validation of bioanalytical methods is a mandatory step to ensure data integrity when combining results from different analytical procedures or laboratories. The choice of internal standard is a foundational element for a robust and reliable analytical method. As demonstrated by the comparative data, the use of a stable isotope-labeled internal standard like N-Acetylsulfanilamide-¹³C₆ provides significant advantages over structural analogs. Its near-identical physicochemical properties to the analyte lead to superior accuracy, precision, and a lower limit of quantification, thereby ensuring the generation of high-quality, reproducible data that can withstand regulatory scrutiny. For demanding bioanalytical assays in drug development, N-Acetylsulfanilamide-¹³C₆ represents the optimal choice for an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. e-b-f.eu [e-b-f.eu]
• 3. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. e-b-f.eu [e-b-f.eu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to the Isotopic Purity Assessment of N-Acetylsulfanilamide-13C6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for assessing the isotopic purity of N-Acetylsulfanilamide-13C6, a crucial internal standard in quantitative bioanalysis. We will explore the common analytical techniques, compare it with a viable alternative, and provide detailed experimental protocols to assist researchers in making informed decisions for their analytical needs.

Introduction to N-Acetylsulfanilamide-13C6

N-Acetylsulfanilamide-13C6 is a stable isotope-labeled (SIL) internal standard of N-Acetylsulfanilamide, a metabolite of the widely used sulfonamide antibiotics. The incorporation of six carbon-13 atoms into the benzene (B151609) ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy-based quantification of sulfanilamide (B372717) and its metabolites in complex biological matrices. The accuracy of such quantitative studies heavily relies on the isotopic purity of the internal standard.

Alternatives to N-Acetylsulfanilamide-13C6

A common alternative to 13C-labeled standards is the use of deuterated analogs. In this context, N-Acetylsulfanilamide-d4 (where four hydrogen atoms on the benzene ring are replaced with deuterium) is a frequently used alternative. While generally less expensive to synthesize, deuterium (B1214612) labeling can sometimes introduce chromatographic shifts (the "isotope effect") and a potential for back-exchange, which can affect analytical accuracy.

Comparative Data on Isotopic Purity

The isotopic purity of a stable isotope-labeled compound is a critical parameter that defines its quality and suitability for use as an internal standard. It is typically expressed as the percentage of the labeled molecules relative to the total number of molecules of the compound. While specific values can vary between batches and suppliers, typical isotopic purities for high-quality standards are presented below.

Parameter	N-Acetylsulfanilamide-13C6	N-Acetylsulfanilamide-d4
Isotopic Purity	>99% ¹³C incorporation	>98% Deuterium incorporation
Chemical Purity	>98%	>98%
Labeling Type	¹³C (Carbon-13)	²H (Deuterium)
Mass Shift	+6 Da	+4 Da
Isotope Effect	Minimal to none	Potential for chromatographic shift
Risk of Back-Exchange	None	Low, but possible depending on conditions

Note: The isotopic purity values presented are typical for commercially available standards and should be confirmed with the certificate of analysis provided by the supplier.

Experimental Protocols for Isotopic Purity Assessment

The determination of isotopic purity is primarily achieved through two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS) Protocol

Mass spectrometry is a highly sensitive technique that separates ions based on their mass-to-charge ratio (m/z). It can readily distinguish between the labeled and unlabeled compound, allowing for the determination of isotopic enrichment.

1. Sample Preparation:

• Prepare a stock solution of N-Acetylsulfanilamide-13C6 (or -d4) in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1 µg/mL with the same solvent.

2. Instrumentation (High-Resolution Mass Spectrometer, e.g., Orbitrap or TOF):

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

• Infusion: Direct infusion of the sample solution at a flow rate of 5-10 µL/min.

• Mass Range: Scan a narrow mass range around the expected m/z of the unlabeled and labeled compound (e.g., m/z 210-230).

• Resolution: Set to a high resolution (>60,000) to accurately resolve isotopic peaks.

• Data Analysis:

  • Acquire the full scan mass spectrum.

  • Identify the monoisotopic peaks for the unlabeled (M+0) and the fully labeled (M+6 for ¹³C₆, M+4 for d4) species.

  • Calculate the isotopic purity by dividing the intensity of the fully labeled peak by the sum of the intensities of all isotopic peaks associated with the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Quantitative NMR (qNMR) spectroscopy is a powerful non-destructive technique that can be used to determine the isotopic purity by analyzing the signals from the labeled and unlabeled positions.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the N-Acetylsulfanilamide-13C6 (or -d4) standard.

• Dissolve the sample in a deuterated solvent (e.g., DMSO-d6 or Methanol-d4) in an NMR tube.

• Add a known amount of an internal calibration standard (e.g., maleic acid) if absolute quantification is desired, though for isotopic purity, relative signal intensities are sufficient.

2. Instrumentation (High-Field NMR Spectrometer, e.g., 400 MHz or higher):

• Nucleus: ¹³C for N-Acetylsulfanilamide-13C6; ¹H for N-Acetylsulfanilamide-d4.

• Experiment:

  • For ¹³C: A quantitative ¹³C NMR experiment with inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

  • For ¹H: A standard ¹H NMR experiment.

• Parameters:

  • Set a sufficient relaxation delay (D1) to allow for full relaxation of all nuclei (typically 5 times the longest T1).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phasing, and baseline correction).

  • For N-Acetylsulfanilamide-13C6, integrate the signals corresponding to the ¹³C-labeled aromatic carbons and compare their intensity to any residual signals at the chemical shifts of the corresponding ¹²C carbons (if detectable).

  • For N-Acetylsulfanilamide-d4, integrate the residual proton signals in the aromatic region and compare them to the integral of a non-deuterated proton signal in the molecule (e.g., the acetyl methyl protons) to determine the extent of deuteration.

Visualization of Experimental Workflow and Logical Relationships

To provide a clearer understanding of the processes involved, the following diagrams illustrate the experimental workflow for isotopic purity assessment and the logical relationship in selecting an internal standard.

Caption: Workflow for Isotopic Purity Assessment.

Caption: Internal Standard Selection Pathway.

Conclusion

The choice between N-Acetylsulfanilamide-13C6 and its deuterated analog as an internal standard depends on the specific requirements of the analytical method. For applications demanding the highest accuracy and precision, the ¹³C-labeled standard is the superior choice due to the negligible isotope effect and the stability of the label. However, for routine analyses where cost is a significant factor, the deuterated standard can be a suitable alternative, provided that potential chromatographic shifts are carefully evaluated and controlled. The experimental protocols outlined in this guide provide a solid foundation for researchers to confidently assess the isotopic purity of their chosen internal standard, ensuring the reliability and accuracy of their quantitative results.

A Comparative Guide to Achieving Optimal Linearity and Range in N-Acetylsulfanilamide Assays Utilizing a ¹³C₆-Labeled Internal Standard

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of drug metabolites is fundamental to pharmacokinetic and toxicokinetic studies. This guide provides an objective comparison of bioanalytical methods for N-Acetylsulfanilamide, emphasizing the superior performance achieved by using N-Acetylsulfanilamide-¹³C₆ as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is widely considered the gold standard in quantitative bioanalysis, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, as it ensures the highest levels of accuracy and precision.[1][2]

N-Acetylsulfanilamide-¹³C₆ is not the target analyte but rather a tool that perfects its quantification. It is chemically identical to the analyte of interest, N-Acetylsulfanilamide, differing only in the mass of six carbon atoms.[3] This near-perfect analogy allows it to mimic the analyte's behavior throughout the entire analytical process—from sample extraction and handling to ionization in the mass spectrometer.[4] By compensating for variations in sample preparation, injection volume, and matrix effects, N-Acetylsulfanilamide-¹³C₆ enables a more robust and reproducible measurement of the target analyte.[1][5]

Performance Characteristics of a Validated LC-MS/MS Assay

The validation of a bioanalytical method is crucial to ensure that the results are reliable and meet regulatory standards.[6] Key performance parameters include linearity, range, accuracy, and precision. The following table summarizes typical performance data for a validated LC-MS/MS assay for a sulfonamide metabolite, which serves as a benchmark for an N-Acetylsulfanilamide assay.

Parameter	Typical Performance Metric	Regulatory Acceptance Criteria (FDA/ICH)
Linearity (r²)	> 0.995	A defined regression model should be demonstrated.
Assay Range	1 - 1000 ng/mL	The range must be defined by the Lower and Upper Limits of Quantification (LLOQ/ULOQ).[7]
Accuracy (% Bias)	Within ± 10%	Mean concentration should be within ±15% of the nominal value (±20% at LLOQ).[8]
Precision (% CV)	< 15%	The coefficient of variation should not exceed 15% (20% at LLOQ).[8]
Lower Limit of Quantification (LLOQ)	1 ng/mL	The LLOQ must be determined with acceptable accuracy and precision.[6]

This table presents a summary of typical performance data derived from multiple sources detailing sulfonamide and other small molecule bioanalytical assays.[9][10]

Comparison of Internal Standard Strategies

The choice of internal standard is a critical factor that directly impacts assay performance. While several strategies exist, the use of a stable isotope-labeled internal standard like N-Acetylsulfanilamide-¹³C₆ offers significant advantages over alternatives such as structural analogs or external calibration (no internal standard).

Performance Parameter	Stable Isotope-Labeled IS (e.g., N-Acetylsulfanilamide-¹³C₆)	Structural Analog IS	External Standard (No IS)
Compensation for Matrix Effects	Excellent: Co-elutes and experiences identical ion suppression/enhancement as the analyte.[5][11]	Moderate: Similar but not identical physicochemical properties can lead to differential matrix effects.[2]	Poor: Highly susceptible to matrix effects, leading to inaccurate results.[1]
Correction for Extraction Variability	Excellent: Near-identical recovery to the analyte during sample preparation.[11]	Good to Moderate: Differences in chemical structure can cause variations in recovery.	None: No correction for sample loss during preparation.
Precision (% CV)	Highest (< 5-10%): Effectively normalizes for analytical variability.	Good (10-15%): Generally provides acceptable precision.	Lowest (>15-20%): Prone to high variability.
Accuracy (% Bias)	Highest (typically < 10%): Provides the most accurate measurement of the true concentration.	Good (typically < 15%): Can be acceptable but may introduce a systematic bias.	Lowest: Susceptible to significant inaccuracies due to uncorrected variability.
Regulatory Acceptance	Gold Standard: Preferred by regulatory agencies like the FDA and EMA.[12]	Acceptable: Can be used if a SIL-IS is not available, but requires more rigorous validation.[2]	Not Recommended: Generally unacceptable for regulated bioanalysis of complex samples.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a reliable bioanalytical assay.

Representative LC-MS/MS Method for N-Acetylsulfanilamide Quantification

This protocol describes a typical procedure for the quantification of N-Acetylsulfanilamide in human plasma using N-Acetylsulfanilamide-¹³C₆ as an internal standard.

1. Preparation of Standards and Quality Control (QC) Samples:

• Stock Solutions: Prepare separate stock solutions of N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆ (Internal Standard, IS) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the N-Acetylsulfanilamide stock solution to create working standard solutions for spiking into the biological matrix. Prepare a separate working solution for the IS at a fixed concentration.

• Calibration Standards: Spike blank human plasma with the working standard solutions to prepare a calibration curve consisting of a blank, a zero sample (spiked only with IS), and at least six non-zero concentration levels covering the expected analytical range (e.g., 1 to 1000 ng/mL).[7]

• QC Samples: Prepare QC samples in blank plasma at a minimum of four concentration levels: LLOQ, low, medium, and high.[13]

2. Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of plasma sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add 10 µL of the IS working solution to all samples except the blank.

• Add 150 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[14]

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[14]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[14]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).[15]

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆.

4. Data Analysis and Quantification:

• Integrate the peak areas for both the analyte and the IS.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression model.

• Determine the concentration of N-Acetylsulfanilamide in QC and unknown samples from the calibration curve.

Visualizing the Workflow and Principles

Diagrams can effectively illustrate complex processes and relationships, providing clarity for researchers.

Caption: Experimental workflow for bioanalytical sample preparation and analysis.

Caption: Principle of quantification using a stable isotope-labeled internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 13C Labeled internal standards | LIBIOS [libios.fr]
• 4. Development and Validation of a Rapid 13C6-Glucose Isotope Dilution UPLC-MRM Mass Spectrometry Method for Use in Determining System Accuracy and Performance of Blood Glucose Monitoring Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Ultrasound Assisted Method Development for the Determination of Selected Sulfonamides in Honey Using Liquid Chromatography-Tandem Mass Spectrometry – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. benchchem.com [benchchem.com]
• 13. capa.org.tw [capa.org.tw]
• 14. mdpi.com [mdpi.com]
• 15. chimia.ch [chimia.ch]

A Comparative Guide to the Bioanalytical Quantification of N-Acetylsulfanilamide: Enhancing Detection Limits with Labeled Internal Standards

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of drug metabolites is a cornerstone of pharmacokinetic and toxicokinetic studies in drug development. N-Acetylsulfanilamide, a primary metabolite of sulfanilamide, requires sensitive and robust analytical methods for its determination in biological matrices. This guide provides an objective comparison of analytical methodologies for the quantification of N-Acetylsulfanilamide, with a focus on the significant advantages conferred by the use of stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) over traditional high-performance liquid chromatography with ultraviolet detection (HPLC-UV).

The use of a stable isotope-labeled internal standard, such as a ¹³C- or deuterium-labeled N-Acetylsulfanilamide, is a best practice in mass spectrometry-based quantification.[1][2] This approach effectively compensates for variations in sample preparation, injection volume, and matrix-induced ion suppression or enhancement, leading to superior accuracy, precision, and significantly lower limits of detection (LOD).[1][3]

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of LC-MS/MS methods utilizing a stable isotope-labeled internal standard (SIL-IS) versus HPLC-UV methods for the quantification of N-Acetylsulfanilamide in plasma. The values presented are representative and compiled from validation data of analogous compounds, reflecting the expected performance of each technique.

Parameter	LC-MS/MS with Labeled Internal Standard	HPLC-UV with Non-labeled Internal Standard or External Calibration
Limit of Detection (LOD)	0.1 - 5 ng/mL	50 - 200 ng/mL[4]
Lower Limit of Quantification (LLOQ)	0.5 - 10 ng/mL	100 - 500 ng/mL[4]
Linearity (r²)	≥ 0.998	≥ 0.995
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)[5]	Within ±15% (±20% at LLOQ)
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)[5]	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (% CV)	≤ 15%[5]	Can be significant and variable
Specificity/Selectivity	High (based on mass-to-charge ratio)	Moderate (potential for co-eluting interferences)

Note: The presented data is synthesized from multiple sources covering the analysis of sulfonamides and related N-acetylated compounds. Direct head-to-head comparative studies for N-Acetylsulfanilamide were not available.

Experimental Protocols

Detailed methodologies for the quantification of N-Acetylsulfanilamide in human plasma are provided below for both a state-of-the-art LC-MS/MS method with a labeled internal standard and a conventional HPLC-UV method.

Protocol 1: LC-MS/MS with ¹³C-Labeled Internal Standard

This method provides high sensitivity and selectivity, making it ideal for studies requiring low-level quantification.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, quality control, or unknown), add 25 µL of a ¹³C-labeled N-Acetylsulfanilamide internal standard working solution (e.g., 100 ng/mL).

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.

• Transfer the clear supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.[5]

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • N-Acetylsulfanilamide: m/z 215.1 → 156.1

    • ¹³C₆-N-Acetylsulfanilamide (IS): m/z 221.1 → 162.1

Protocol 2: HPLC-UV Analysis

This method is more accessible in laboratories without mass spectrometry capabilities but has a higher limit of detection.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of plasma sample, add an internal standard (e.g., a structurally similar sulfonamide not expected in the sample).

• Add 100 µL of 1 M sodium hydroxide (B78521) and vortex.

• Add 5 mL of ethyl acetate (B1210297) and vortex for 5 minutes.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. HPLC-UV Analysis

• Chromatography:

  • Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of acetonitrile and 20 mM phosphate (B84403) buffer (pH 4.5) (e.g., 30:70 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV at 265 nm.[6]

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the described analytical methods.

LC-MS/MS Experimental Workflow

HPLC-UV Experimental Workflow

References

• 1. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. foodriskmanagement.com [foodriskmanagement.com]
• 4. A validated HPLC method for the determination of pyridostigmine bromide, acetaminophen, acetylsalicylic acid and caffeine in rat plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. japsonline.com [japsonline.com]

The Gold Standard in Bioanalysis: Unveiling the Specificity of N-Acetylsulfanilamide-¹³C₆ in Complex Matrices

For researchers, scientists, and drug development professionals, achieving accurate and reliable quantification of analytes in complex biological matrices is paramount. The choice of an appropriate internal standard is a critical factor that directly influences data quality. This guide provides an objective comparison of N-Acetylsulfanilamide-¹³C₆ with its deuterated and structural analog alternatives, supported by established analytical principles and representative experimental data. We delve into the nuances of isotopic labeling and its impact on specificity, accuracy, and precision in demanding bioanalytical applications.

In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard for mitigating variability during sample preparation and analysis. By closely mimicking the physicochemical properties of the analyte, SIL-ISs can effectively compensate for matrix effects, extraction inconsistencies, and instrument response fluctuations. However, not all SIL-ISs are created equal. This guide will illuminate the superior performance of ¹³C-labeled standards, exemplified by N-Acetylsulfanilamide-¹³C₆, over other alternatives.

The Decisive Advantage of ¹³C Labeling

The core principle behind the superiority of ¹³C-labeled internal standards lies in their near-identical chemical and physical properties to the unlabeled analyte. The substitution of ¹²C with ¹³C introduces a mass difference for detection by the mass spectrometer without significantly altering the molecule's polarity, pKa, or susceptibility to isotopic effects. This leads to several key advantages over deuterated (²H or D) and structural analog internal standards.

Key Performance Differentiators:

• Chromatographic Co-elution: N-Acetylsulfanilamide-¹³C₆ will co-elute perfectly with the unlabeled N-Acetylsulfanilamide. This is crucial because it ensures that both the analyte and the internal standard experience the exact same matrix effects at the point of ionization in the mass spectrometer. Deuterated standards, due to the slight difference in bond strength between C-H and C-D bonds, can sometimes exhibit a small chromatographic shift, leading to differential matrix effects and potentially compromising accuracy.[1][2][3]

• Isotopic Stability: The ¹³C label is incorporated into the carbon backbone of the molecule, making it highly stable and not susceptible to back-exchange with unlabeled atoms from the sample matrix or solvent.[1][4] Deuterium labels, particularly those on heteroatoms or activated carbon positions, can be prone to exchange, which would compromise the integrity of the internal standard and the accuracy of the results.

• Absence of Isotope Effects: The minimal difference in mass and bond energy between ¹²C and ¹³C means that N-Acetylsulfanilamide-¹³C₆ behaves virtually identically to the analyte during ionization and fragmentation in the mass spectrometer. Deuteration can sometimes lead to altered fragmentation patterns, which can complicate method development and potentially affect quantification.

Performance Comparison: N-Acetylsulfanilamide-¹³C₆ vs. Alternatives

Table 1: Representative Performance Characteristics of Internal Standards for Sulfonamide Analysis

Performance Parameter	N-Acetylsulfanilamide-¹³C₆ (Expected)	N-Acetylsulfanilamide-d₄ (Representative)	Structural Analog (e.g., Sulfapyridine) (Representative)
Recovery (%)	85 - 115	80 - 110	70 - 105
Matrix Effect (%)	95 - 105	90 - 110	75 - 125
Precision (%RSD)	< 5	< 10	< 15
Accuracy (%Bias)	± 5	± 10	± 15
Chromatographic Shift	None	Possible	Yes
Isotopic Stability	High	Generally Good (position dependent)	N/A

Disclaimer: The data in this table is representative and compiled from general knowledge of bioanalytical method validation. Actual results may vary depending on the specific experimental conditions and matrix.

Experimental Protocols

A robust and well-defined experimental protocol is the foundation of reliable bioanalytical data. The following is a representative LC-MS/MS method for the quantification of a sulfonamide analyte, like sulfanilamide (B372717), in human plasma, which can be adapted for use with N-Acetylsulfanilamide-¹³C₆.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., N-Acetylsulfanilamide-¹³C₆ in methanol).

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A typical gradient would start at 5% B, ramp up to 95% B, hold, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) will be used for the quantification of the analyte and the internal standard. Specific precursor and product ion transitions would need to be optimized for sulfanilamide and N-Acetylsulfanilamide-¹³C₆.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the decision-making behind selecting an optimal internal standard, the following diagrams are provided.

A typical bioanalytical workflow for sulfonamide quantification.

Decision pathway for selecting an internal standard.

Conclusion: The Unrivaled Specificity of N-Acetylsulfanilamide-¹³C₆

For bioanalytical assays where the highest level of accuracy, precision, and reliability are non-negotiable, N-Acetylsulfanilamide-¹³C₆ presents the superior choice as an internal standard for the quantification of sulfanilamide and related compounds. Its identical physicochemical properties to the analyte ensure perfect co-elution, leading to the most effective compensation for matrix effects—a critical challenge in complex biological matrices. The inherent stability of the ¹³C label eliminates the risk of isotopic exchange, further solidifying the integrity of the quantitative data. While deuterated and structural analog internal standards have their applications, for the most demanding research, clinical, and drug development settings, investing in the gold standard of ¹³C-labeled internal standards is a prudent decision that ensures the generation of high-quality, defensible data.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Excretion of Sulfonamide Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the excretion of sulfonamide metabolites across various species, supported by experimental data. The information is intended to assist researchers in understanding the metabolic fate of this important class of antibiotics, a critical aspect of drug development and environmental risk assessment.

Data Presentation: Quantitative Excretion of Sulfonamide Metabolites

The excretion of sulfonamides and their metabolites varies significantly across species. The primary routes of elimination are renal (urine) and biliary/fecal (feces). Metabolism, mainly through acetylation, hydroxylation, and glucuronidation, plays a crucial role in determining the excretion profile.[1] The following tables summarize quantitative data on the excretion of several common sulfonamides.

Table 1: Excretion of Sulfamethoxazole (SMZ) in Different Species

Species	Administration Route	% of Dose in Urine	% of Dose in Feces	Major Metabolites in Excreta	Reference
Pigs	Intramuscular	>80%	~14.7%	N4-acetylsulfamethoxazole	[2]
Chickens	Oral Gavage	Slower excretion rate	-	N4-acetylsulfamethoxazole	[2]
Rats	Intramuscular	>75%	~21.4%	N4-acetylsulfamethoxazole, N4-glucuronide-sulfamethoxazole	[2]

Table 2: Excretion of Sulfamethazine (SMZ) in Swine

Administration Route	% of Dose in Urine	% of Dose in Feces	Major Metabolites in Excreta	Reference
Oral	~84%	~16%	N4-acetylsulfamethazine, Sulfamethazine sulfate (B86663) conjugate	[3]

Table 3: Excretion of Sulfadiazine (SDZ) in Different Species

Species	Administration Route	% of Dose in Urine & Feces (combined)	Major Metabolites in Excreta	Reference
Cattle	Intramuscular	85-90% within 3 days	Acetylated and hydroxylated derivatives	[4]
Buffalo Calves	Oral	-	Primarily free amine, low percentage of acetylated sulfadiazine	[5]

Table 4: Excretion of Sulfathiazole (STZ) in Swine

Administration Route	% of Dose in Urine (within 24h)	% Parent Drug in Urine	% N4-acetyl-STZ in Urine	% Polar Metabolites in Urine	Reference
Oral	~73%	Higher proportion	Lower proportion	Few percent	[6]
Intravenous	~86% (within 12h)	~60%	~23%	~3%	[6]

Table 5: Excretion of Sulfadimethoxine (SDM) in Various Species (24h post-administration)

Species	% of Dose in Urine	Major Metabolite(s) in Urine	Reference
Man	20-46%	N1-glucuronide	[7]
Rhesus Monkey	20-46%	N1-glucuronide	[7]
Dog	20-46%	Mainly unchanged	[7]
Rabbit	20-46%	N4-acetylsulfadimethoxine	[7]
Guinea Pig	20-46%	N4-acetylsulfadimethoxine	[7]
Rat	~13%	Unchanged drug and N4-acetyl derivative in equal amounts	[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of sulfonamide metabolite excretion. Below are representative protocols for sample preparation and analysis.

Protocol 1: Sample Preparation for Sulfonamide Analysis in Animal Feces

This protocol is adapted for the extraction of a range of sulfonamides from complex fecal matrices.

1. Materials and Reagents:

• Ethyl acetate (B1210297), acetonitrile, methanol (B129727) (analytical grade)

• Strata-SCX solid-phase extraction (SPE) cartridges

• 0.2% Fluorescamine (B152294) in acetone

• 0.1 M Sodium acetate buffer (pH 3.5)

• Centrifuge, vortex mixer, evaporator

2. Extraction Procedure:

• Weigh 5 g of homogenized feces into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 20 mL of an extraction mixture of ethyl acetate, acetonitrile, and methanol (50:25:25, v/v/v).

• Vortex vigorously for 1 minute and then shake for 30 minutes on a mechanical shaker.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant.

3. Solid-Phase Extraction (SPE) Clean-up:

• Condition a Strata-SCX SPE cartridge with 5 mL of methanol followed by 5 mL of the extraction mixture.

• Load the supernatant from the extraction step onto the cartridge.

• Wash the cartridge with 5 mL of the extraction mixture.

• Elute the sulfonamides with 10 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

4. Derivatization and Analysis:

• Reconstitute the dried residue in 100 µL of 0.1 M sodium acetate buffer (pH 3.5).

• Add 100 µL of 0.2% fluorescamine in acetone.

• Vortex and allow the derivatization reaction to proceed in the dark at room temperature for 15 minutes.

• Analyze the derivatized sample using HPLC with fluorescence detection (HPLC-FLD).[6]

Protocol 2: LC-MS/MS Analysis of Sulfonamides in Bovine Liver

This protocol outlines a sensitive method for the quantification of multiple sulfonamide residues in tissue.

1. Materials and Reagents:

• Acetonitrile (ACN), Methanol (MeOH), Formic acid (FA)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• C18 solid-phase extraction (SPE) cartridges

• LC-MS/MS system with electrospray ionization (ESI)

2. Sample Preparation:

• Weigh 2 g of homogenized bovine liver into a 50 mL centrifuge tube.

• Add 10 mL of 1% acetic acid in acetonitrile.

• Add QuEChERS extraction salts, vortex for 1 minute, and centrifuge at 5000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant and dilute with 9 mL of water.

3. Solid-Phase Extraction (SPE) Clean-up:

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Load the diluted extract onto the cartridge.

• Wash the cartridge with 5 mL of 10% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the sulfonamides with 5 mL of acetonitrile.

• Evaporate the eluate to dryness and reconstitute in 1 mL of the initial mobile phase.

4. LC-MS/MS Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each sulfonamide and its metabolites.[8][9]

Mandatory Visualization

Metabolic Pathways of Sulfonamides

The following diagram illustrates the primary metabolic pathways of sulfonamides in animals.

Caption: Primary metabolic pathways of sulfonamides.

Experimental Workflow for Sulfonamide Metabolite Excretion Study

The diagram below outlines a typical experimental workflow for investigating the excretion of sulfonamide metabolites.

Caption: Workflow for sulfonamide metabolite excretion studies.

References

• 1. HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Assessing the spread of sulfachloropyridazine in poultry environment and its impact on Escherichia coli resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of sulfachloropyridazine residue levels in feathers from broiler chickens after oral administration using liquid chromatography coupled to tandem mass spectrometry | PLOS One [journals.plos.org]
• 6. fao.org [fao.org]
• 7. Species differences in the metabolism of sulphadimethoxine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-Acetylsulfanilamide-13C6: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other scientific endeavors, the responsible management of chemical waste is paramount. This guide provides essential, step-by-step procedures for the proper disposal of N-Acetylsulfanilamide-13C6, ensuring the safety of laboratory personnel and adherence to environmental regulations. As an isotopically labeled compound, the chemical properties of N-Acetylsulfanilamide-13C6 are nearly identical to its unlabeled counterpart, and therefore, the same safety and disposal protocols apply.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for N-Acetylsulfanilamide. While a specific SDS for the 13C6 variant may not be available, the SDS for N-Acetylsulfanilamide provides the necessary safety information. This compound may be harmful if swallowed, inhaled, or comes into contact with skin, and it can cause serious eye irritation.[1][2] Therefore, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times. All handling of the solid material and its solutions should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Classification and Segregation

N-Acetylsulfanilamide-13C6 should be treated as hazardous chemical waste.[3][4] It is imperative to segregate this waste from non-hazardous materials to ensure proper disposal and prevent environmental contamination. Do not dispose of this chemical down the drain or in regular trash receptacles.

Key Disposal Parameters

Parameter	Guideline	Source
Waste Classification	Hazardous Waste	[3][4]
RCRA Waste Code	Not specifically listed. If exhibiting toxicity, may fall under D004-D043. A definitive determination should be made by an environmental health and safety professional.	[5]
Container Type	Chemically compatible, sealed, and properly labeled hazardous waste container.	[3]
Storage	Designated hazardous waste accumulation area, away from incompatible materials.	[3]

Step-by-Step Disposal Protocol

• Containerization : Collect all waste N-Acetylsulfanilamide-13C6, including unused product and contaminated materials (e.g., weighing boats, contaminated wipes), in a dedicated and clearly labeled hazardous waste container.[3] The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Labeling : The waste container must be labeled with the words "Hazardous Waste," the full chemical name "N-Acetylsulfanilamide-13C6," and any associated hazard warnings (e.g., "Harmful," "Irritant").[6]

• Storage : Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.[7] This area should be secure, well-ventilated, and away from incompatible materials. Follow your institution's guidelines regarding the maximum amount of waste and the maximum accumulation time allowed in an SAA.

• Empty Containers : Any containers that held N-Acetylsulfanilamide-13C6 should be triple-rinsed with a suitable solvent (e.g., methanol (B129727) or acetone).[3] The rinsate from this process must be collected and disposed of as hazardous waste in the same container as the solid waste.[3] After triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance with your institution's policies.

• Professional Disposal : Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed and certified chemical waste disposal company.[3] Do not attempt to treat or dispose of the chemical waste yourself.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and prevent the spread of contamination.

• Evacuate and Secure the Area : Alert others in the vicinity and restrict access to the spill area.

• Ventilate : If it is safe to do so, increase ventilation in the area, for instance, by using a chemical fume hood.

• Personal Protective Equipment : Before cleaning the spill, don the appropriate PPE, including gloves, safety goggles, and a lab coat. For larger spills of the powder, respiratory protection may be necessary to avoid inhalation.

• Containment and Cleanup :

  • For solid spills , carefully sweep or scoop the material to avoid creating dust.[3] A wet cleanup method can also be used by gently covering the spill with absorbent pads moistened with a suitable solvent to prevent the powder from becoming airborne.[8]

  • Place the collected material and any contaminated cleaning supplies (e.g., absorbent pads, wipes) into a sealed, labeled hazardous waste container.[3]

• Decontamination : Clean the spill area with a detergent and water solution.[3] All cleaning materials must also be disposed of as hazardous waste.

• Reporting : Report the spill to your laboratory supervisor and your institution's EHS department, following their established procedures.[3]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of N-Acetylsulfanilamide-13C6.

Disposal workflow for N-Acetylsulfanilamide-13C6.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of N-Acetylsulfanilamide-13C6, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. danielshealth.com [danielshealth.com]
• 2. ehs.utk.edu [ehs.utk.edu]
• 3. westlab.com [westlab.com]
• 4. CCOHS: Spill Response - Chemicals [ccohs.ca]
• 5. epa.gov [epa.gov]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. tamut.edu [tamut.edu]

Personal protective equipment for handling N-Acetylsulfanilamide-13C6

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical reagents such as N-Acetylsulfanilamide-¹³C₆. Adherence to strict protocols for personal protective equipment (PPE), handling, and disposal is essential to mitigate risks and ensure the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the proper management of N-Acetylsulfanilamide-¹³C₆ in a laboratory setting.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against potential exposure to N-Acetylsulfanilamide-¹³C₆. While the ¹³C isotope is stable and non-radioactive, the chemical properties of the compound necessitate careful handling.[1][2][3] The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Required Personal Protective Equipment
Weighing and Aliquoting (Dry Powder)	- Gloves: Nitrile or other chemically resistant gloves. - Eye Protection: Safety glasses with side shields or chemical splash goggles.[1] - Respiratory Protection: Use of a fume hood or a dust mask is recommended to avoid inhalation of fine particles.[1] - Lab Coat: A standard laboratory coat to protect clothing and skin.[1]
Solution Preparation and Handling	- Gloves: Nitrile or other chemically resistant gloves. - Eye Protection: Safety glasses with side shields or chemical splash goggles. - Lab Coat: A standard laboratory coat.
Spill Cleanup	- Gloves: Two pairs of chemically resistant gloves (inner and outer). - Eye Protection: Chemical splash goggles. - Respiratory Protection: A respirator may be necessary depending on the size and nature of the spill. - Lab Coat/Gown: An impermeable gown or lab coat.
Waste Disposal	- Gloves: Nitrile or other chemically resistant gloves. - Eye Protection: Safety glasses with side shields. - Lab Coat: A standard laboratory coat.

Experimental Protocol: Weighing and Dissolving N-Acetylsulfanilamide-¹³C₆

This protocol outlines the standard procedure for accurately weighing and dissolving the solid form of N-Acetylsulfanilamide-¹³C₆.

Materials:

• N-Acetylsulfanilamide-¹³C₆ solid

• Appropriate solvent (e.g., DMSO, water)

• Analytical balance

• Weighing paper or a small, clean container

• Spatula

• Vortex mixer or sonicator

• Appropriate volumetric flask or vial

Procedure:

• Preparation: Don the appropriate PPE as specified in the table above. Ensure the analytical balance is calibrated and located in an area free from drafts.

• Taring the Balance: Place a clean piece of weighing paper or a suitable container on the balance pan and press the "tare" or "zero" button. This subtracts the weight of the container, ensuring only the compound is weighed.

• Weighing the Compound: Carefully use a clean spatula to transfer the desired amount of N-Acetylsulfanilamide-¹³C₆ onto the weighing paper or into the container. Avoid generating dust.[4][5] If weighing in a fume hood, minimize air currents that could affect the balance reading.[4][5]

• Recording the Mass: Once the desired mass is obtained, record the exact weight from the balance display.

• Transferring the Compound: Carefully transfer the weighed solid into the appropriate volumetric flask or vial.

• Dissolving the Compound: Add a small amount of the chosen solvent to the flask or vial. Gently swirl or use a vortex mixer or sonicator to dissolve the solid completely.

• Bringing to Final Volume: Once the solid is fully dissolved, add the solvent to reach the final desired volume and mix thoroughly to ensure a homogenous solution.

Operational and Disposal Plan

Proper disposal of N-Acetylsulfanilamide-¹³C₆ and any contaminated materials is crucial to prevent environmental contamination and ensure laboratory safety. As a compound labeled with a stable isotope, no special precautions for radioactivity are necessary.[1][3] The disposal procedures are generally the same as for the unlabeled compound.[1]

Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with N-Acetylsulfanilamide-¹³C₆, including unused product, contaminated weighing paper, pipette tips, and gloves, must be collected in a designated, sealed, and clearly labeled hazardous waste container.[2]

• Liquid Waste: Solutions containing N-Acetylsulfanilamide-¹³C₆ should be collected in a labeled, leak-proof hazardous waste container. Do not dispose of solutions down the drain.[2]

Spill Management:

• Evacuate and Ventilate: In case of a spill, evacuate the immediate area and ensure it is well-ventilated.

• Don PPE: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.[2]

• Contain the Spill: For solid spills, carefully sweep or scoop the material to minimize dust generation.[2] For liquid spills, use an inert absorbent material to contain the spill.

• Clean the Area: Decontaminate the spill area with soap and water or an appropriate laboratory disinfectant.[1]

• Dispose of Spill Debris: Collect all contaminated materials and place them in the designated hazardous waste container.

Final Disposal:

All waste containing N-Acetylsulfanilamide-¹³C₆ must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company.[2] Follow all local, state, and federal regulations for chemical waste disposal.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of N-Acetylsulfanilamide-¹³C₆.

Caption: Workflow for handling and disposal of N-Acetylsulfanilamide-¹³C₆.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. moravek.com [moravek.com]
• 4. Powder Weighing Procedure | Safety Unit [weizmann.ac.il]
• 5. ehs.wisc.edu [ehs.wisc.edu]